3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

• IUPAC Name: 2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C12H15NO4/c1-9(11(14)15)7-13-12(16)17-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,16)(H,14,15)
• InChI Key: YDSJUQJHDFBDSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)OCC1=CC=CC=C1)C(=O)O
• Molecular Formula: C12H15NO4
• DSSTOX Substance ID: DTXSID90307858
• Molecular Weight: 237.25 g/mol
• CAS No.: 101642-77-7

Description

3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, also known as 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
The exact mass of the compound 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 195912. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Technical Whitepaper: (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (CAS 637337-65-6) in Drug Development

Executive Summary

In the landscape of modern peptidomimetic design and metabolic drug discovery, chiral building blocks are foundational to synthesizing highly specific therapeutic agents. (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (CAS: 637337-65-6), commonly referred to as Cbz-S-BAIBA , is a critical orthogonally protected amino acid derivative. This whitepaper provides an in-depth technical analysis of Cbz-S-BAIBA, detailing its physicochemical profile, its biological significance as a precursor to the myokine S-BAIBA, and self-validating synthetic protocols for its integration into complex molecular architectures.

Chemical Identity & Physicochemical Profiling

Cbz-S-BAIBA is a zwitterionic derivative where the highly reactive β-amine is masked by a carboxybenzyl (Cbz) protecting group. This strategic protection prevents unwanted self-polymerization and allows for highly selective carboxyl-directed coupling during solid-phase or solution-phase peptide synthesis[1].

Table 1: Physicochemical Properties of Cbz-S-BAIBA

Property	Specification / Value
Chemical Name	(S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
Common Synonym	Cbz-S-3-Aminoisobutyric acid; Cbz-S-BAIBA
CAS Number	637337-65-6
Molecular Formula	C12H15NO4
Molecular Weight	237.25 g/mol
Purity	≥95.0% – 98.0%
Physical Form	White to off-white solid
Storage Conditions	2-8°C, sealed in dry, inert conditions

Biological Context: The Therapeutic Potential of S-BAIBA

To understand the value of Cbz-S-BAIBA, one must understand its deprotected core: S-β-aminoisobutyric acid (S-BAIBA) .

Biologically, BAIBA exists as two enantiomers with distinct metabolic origins. While R-BAIBA is primarily a byproduct of thymine metabolism in the liver, S-BAIBA (also known as L-BAIBA) is generated in the mitochondria of skeletal muscle via valine catabolism[2]. S-BAIBA is classified as a highly potent myokine (or exerkine)—a signaling molecule released by contracting skeletal muscle during exercise[3].

Pharmacologically, S-BAIBA exerts its effects by activating the AMP-activated protein kinase (AMPK) pathway. This activation upregulates Peroxisome proliferator-activated receptor gamma coactivator 1-alpha (PGC-1α), which subsequently induces the "browning" of white adipose tissue (WAT), enhances hepatic β-oxidation, and significantly improves whole-body insulin sensitivity[4][5]. Consequently, Cbz-S-BAIBA is heavily utilized by medicinal chemists to synthesize S-BAIBA analogs and peptidomimetics aimed at treating type 2 diabetes, obesity, and metabolic syndrome.

Fig 1: Biological signaling pathway of S-BAIBA mediating metabolic homeostasis.

Validated Experimental Methodologies

As a Senior Application Scientist, I emphasize that robust chemical synthesis relies on causality and self-validation. The following protocols detail the integration of Cbz-S-BAIBA into a target molecule, followed by its selective deprotection.

Protocol 1: Carboxyl Activation and Amide Coupling

Objective: Conjugate Cbz-S-BAIBA to a primary amine (e.g., a resin-bound peptide or small molecule scaffold) without inducing racemization at the chiral C2 center.

Reagents: Cbz-S-BAIBA (1.0 eq), Target Amine (1.1 eq), HATU (1.2 eq), DIPEA (2.5 eq), Anhydrous DMF.

Step-by-Step Workflow:

• Solubilization: Dissolve Cbz-S-BAIBA and HATU in anhydrous DMF.

  • Causality: DMF is a highly polar aprotic solvent that readily solubilizes both the protected amino acid and the coupling reagent. HATU is specifically selected over standard carbodiimides (like DCC) because it forms an active HOAt ester, which drastically accelerates the coupling rate and suppresses racemization at the adjacent chiral center.

• Deprotonation: Add DIPEA to the mixture and stir for 5 minutes at room temperature.

  • Causality: DIPEA acts as a sterically hindered, non-nucleophilic base. It deprotonates the carboxylic acid of Cbz-S-BAIBA, facilitating the nucleophilic attack on HATU to form the active ester, without participating in unwanted side reactions.

• Coupling: Introduce the primary amine to the activated mixture. Stir for 2-4 hours under an inert atmosphere.

• Workup: Dilute the reaction with Ethyl Acetate (EtOAc). Wash sequentially with 5% aqueous citric acid, saturated NaHCO3, and brine.

  • Causality: Citric acid protonates and removes unreacted amines and DIPEA into the aqueous layer. NaHCO3 neutralizes and extracts unreacted acid and acidic HATU byproducts.

• Self-Validation Step: Perform a Kaiser test (ninhydrin test) on a micro-aliquot of the reaction mixture (if solid-phase) or analyze via LC-MS (if solution-phase). A negative Kaiser test (yellow color) or the complete disappearance of the target amine mass on LC-MS validates 100% coupling efficiency.

Protocol 2: Catalytic Hydrogenolysis (Cbz Deprotection)

Objective: Orthogonally remove the Carboxybenzyl (Cbz) protecting group to liberate the free β-amine of the newly synthesized S-BAIBA derivative.

Reagents: 10% Palladium on Carbon (Pd/C), Hydrogen gas (H2), Degassed Methanol.

Step-by-Step Workflow:

• Preparation: Dissolve the Cbz-protected intermediate in degassed Methanol.

  • Causality: Degassing the solvent removes dissolved oxygen, preventing catalyst poisoning and mitigating the risk of combustion when introducing the pyrophoric palladium catalyst.

• Catalyst Addition: Carefully add 10% Pd/C (10% w/w relative to the substrate) under a steady stream of argon.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H2) using a balloon or a Parr shaker at 1 atm. Stir vigorously at room temperature for 12 hours.

  • Causality: The palladium surface catalyzes the homolytic cleavage of the benzyl-oxygen bond. This specific method is chosen because it is highly orthogonal; it cleanly releases volatile byproducts (toluene and carbon dioxide) without requiring harsh acidic or basic conditions that could cleave the newly formed amide bonds.

• Filtration: Filter the heterogeneous mixture through a tightly packed pad of Celite.

  • Causality: Celite acts as a filter aid to safely and efficiently remove the fine particulate Pd/C catalyst, which would otherwise pass through standard filter paper and contaminate the final API.

• Self-Validation Step: Analyze the crude filtrate via LC-MS. The complete disappearance of the starting material mass [M+H]+ and the emergence of the deprotected product mass [M−134+H]+ (loss of the Cbz group) acts as an absolute validation of successful deprotection.

Fig 2: Chemical workflow for synthesizing S-BAIBA derivatives via Cbz protection.

Conclusion

(S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (CAS 637337-65-6) is far more than a simple protected amino acid; it is the synthetic gateway to harnessing the therapeutic power of the S-BAIBA myokine pathway. By utilizing the robust, self-validating protocols outlined above, drug development professionals can efficiently incorporate this chiral building block into complex peptidomimetics, paving the way for next-generation treatments for metabolic disorders.

References

• Title: Beta-aminoisobutyric acid is released by contracting human skeletal muscle and lowers insulin release from INS-1 832/3 cells by mediating mitochondrial energy metabolism Source: National Institutes of Health (NIH) / PMC URL: [Link][4]

• Title: β-Aminoisobutyric Acid Relates to Favorable Glucose Metabolism through Adiponectin in Adults with Obesity Independent of Prediabetes Source: National Institutes of Health (NIH) / PMC URL: [Link][5]

• Title: A Novel Gliotransmitter, L-β-Aminoisobutyric Acid, Contributes to Pathophysiology of Clinical Efficacies and Adverse Reactions of Clozapine Source: MDPI URL: [Link][2]

• Title: Acute Aerobic Exercise Leads to Increased Plasma Levels of R- and S-β-Aminoisobutyric Acid in Humans Source: Frontiers in Physiology URL: [Link][3]

Sources

• 1. (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid | 637337-65-6 [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Acute Aerobic Exercise Leads to Increased Plasma Levels of R- and S-β-Aminoisobutyric Acid in Humans [frontiersin.org]
• 4. Beta-aminoisobutyric acid is released by contracting human skeletal muscle and lowers insulin release from INS-1 832/3 cells by mediating mitochondrial energy metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Engineering Protease-Resistant Peptidomimetics: A Technical Guide to (R)-3-(Cbz-amino)-2-methylpropanoic acid

Executive Summary

In the landscape of modern drug development, the translation of native α -peptides into viable therapeutics is frequently derailed by their poor pharmacokinetic profiles—specifically, their rapid hydrolysis by endogenous proteases. To circumvent this, structural biologists and medicinal chemists employ highly specialized chiral building blocks to synthesize peptidomimetics.

(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (CAS 132696-46-9) is a critical orthogonally protected β -amino acid used to engineer these advanced therapeutics. By introducing an additional methylene carbon into the peptide backbone, this compound fundamentally alters the local conformational space of the resulting β -peptide, conferring profound resistance to enzymatic degradation. This whitepaper details the physicochemical properties, mechanistic advantages, and validated synthetic protocols for utilizing CAS 132696-46-9 in advanced solid-phase peptide synthesis (SPPS).

Physicochemical Profiling & Structural Analysis

Understanding the baseline properties of CAS 132696-46-9 is critical for optimizing reaction conditions. The presence of the α -methyl group introduces steric bulk that directly impacts coupling kinetics, necessitating highly reactive coupling reagents.

Table 1: Physicochemical Specifications and Synthetic Causality

Property	Value	Causality in Synthesis & Application
CAS Number	132696-46-9	Unique identifier for regulatory compliance and procurement tracking 1.
Molecular Formula	C12H15NO4	Indicates the presence of the Cbz protecting group and a free carboxylate 2.
Molecular Weight	237.26 g/mol	Essential for precise stoichiometric calculations during SPPS coupling .
Stereochemistry	(R)-enantiomer	Dictates the specific secondary structure (e.g., 14-helix) of the resulting β -peptide.
Boiling Point	~435.6 °C at 760 mmHg	Indicates high thermal stability, allowing for microwave-assisted SPPS at elevated temperatures .
Purity Standard	≥ 98%	High purity is mandatory to prevent sequence truncation or deletion errors during chain elongation 1.

Mechanistic Role in Peptidomimetics

The Causality of β -Amino Acid Incorporation

The primary limitation of α -peptide therapeutics is their vulnerability to endogenous peptidases. By substituting a native α -amino acid with an (R)- β -amino acid (the deprotected form of CAS 132696-46-9), the amide bond is displaced by one carbon atom. This displacement disrupts the highly specific enzyme-substrate recognition required by proteases (such as DPP-IV or trypsin). Furthermore, the methyl group at the C2 ( α -position relative to the carboxyl) restricts the dihedral angles ( ϕ , ψ , ω ), pre-organizing the backbone into highly stable secondary structures.

The Strategic Advantage of Cbz Protection

The Carboxybenzyl (Cbz) group provides orthogonal protection against standard Fmoc or Boc strategies. It is highly stable to the basic conditions (e.g., 20% piperidine) used for Fmoc deprotection and the mild acidic conditions (e.g., TFA) used for Boc deprotection. This causality allows CAS 132696-46-9 to be utilized in complex, multi-functional peptide syntheses (such as cyclic peptides or branched dendrimers) where selective, late-stage deprotection of specific amine residues is required.

Mechanistic causality of utilizing β-amino acids to prevent proteolytic degradation in vivo.

Experimental Protocols: SPPS Integration & Deprotection

Because β -amino acids suffer from reduced coupling kinetics due to steric hindrance, standard carbodiimides (DIC/HOBt) often fail to drive the reaction to completion. The following protocol employs HATU, a highly reactive uronium salt, to overcome this activation barrier.

Protocol 1: Coupling of CAS 132696-46-9 to a Resin-Bound Peptide

This protocol is a self-validating system: the Kaiser test acts as an empirical checkpoint, ensuring no deletion sequences proceed to the next step.

Reagents: CAS 132696-46-9 (3.0 eq), HATU (2.9 eq), DIPEA (6.0 eq), DMF (solvent). Step-by-Step Methodology:

• Resin Swelling: Swell the resin-bound peptide (bearing a free N-terminus) in DMF for 30 minutes to maximize pore accessibility.

• Pre-Activation: In a separate vial, dissolve CAS 132696-46-9 (3.0 eq relative to resin loading) and HATU (2.9 eq) in minimal DMF. Add DIPEA (6.0 eq). Stir for 2 minutes to form the active OAt ester.

  • Causality: The slight under-stoichiometry of HATU (2.9 eq vs 3.0 eq of amino acid) prevents the capping of the resin-bound free amine by unreacted coupling reagent.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 hours.

  • Causality: β -amino acids require extended coupling times compared to α -amino acids due to the steric bulk of the C2-methyl group.

• Washing: Drain the reaction mixture and wash the resin sequentially with DMF (3x), DCM (3x), and DMF (3x) to remove unreacted byproducts.

• System Validation (Kaiser Test): Extract a few resin beads and apply the Kaiser test reagents. A yellow solution (negative) indicates complete coupling. A blue solution (positive) necessitates a second coupling cycle.

Protocol 2: Orthogonal Deprotection of the Cbz Group

Reagents: H 2​ gas (1 atm), 10% Pd/C catalyst, Methanol/Ethyl Acetate (1:1). Step-by-Step Methodology:

• Solubilization: Dissolve the purified Cbz-protected peptide in a 1:1 mixture of MeOH and EtOAc.

• Catalyst Addition: Add 10% Pd/C (10% w/w relative to the peptide) under an inert argon atmosphere to prevent solvent ignition.

• Hydrogenolysis: Evacuate the flask and backfill with H 2​ gas via a balloon. Stir vigorously at room temperature for 4-6 hours.

  • Causality: The palladium surface catalyzes the hydrogenolysis of the benzyl-oxygen bond. The release of toluene and CO 2​ gas provides a thermodynamic sink, irreversibly driving the deprotection to completion.

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite thoroughly with MeOH.

• Concentration: Evaporate the filtrate under reduced pressure to yield the free amine β -peptide, ready for further structural elaboration.

Solid-Phase Peptide Synthesis (SPPS) workflow and orthogonal deprotection using CAS 132696-46-9.

Analytical Validation

To ensure the trustworthiness of the synthesized peptidomimetic, rigorous analytical validation is required post-cleavage:

• RP-HPLC (Reversed-Phase High-Performance Liquid Chromatography): Used to assess the purity of the intermediate. β -peptides typically exhibit delayed retention times compared to their α -counterparts due to increased hydrophobicity from the extra methylene group.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms exact mass. The successful coupling of CAS 132696-46-9 adds a net mass of +219.26 Da to the peptide chain (237.26 Da minus 18 Da for water loss during amide bond formation).

• Chiral Chromatography: Validates that no epimerization occurred at the C2 position during the highly activated HATU-mediated coupling phase.

References

Sources

• 1. (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid | 132696-46-9 [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]

Strategic Implementation of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid in Peptidomimetic Drug Design

Executive Summary

The transition from native α -peptides to metabolically stable peptidomimetics is a cornerstone of modern drug development. Among the most valuable chiral building blocks in this space is (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (CAS: 637337-65-6). As a Cbz-protected β2 -amino acid, it provides profound structural rigidity and proteolytic resistance when incorporated into peptide backbones. This technical guide analyzes its physicochemical profile, commercial sourcing landscape, mechanistic advantages, and provides field-proven, self-validating experimental protocols for its integration into complex molecular architectures.

Physicochemical Profile & Commercial Sourcing

Reliable sourcing and handling of chiral building blocks are paramount for reproducible drug development. (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid is widely utilized due to its stable solid form and high commercial purity. Table 1 summarizes its core chemical identity, while Table 2 outlines the current commercial landscape based on leading chemical suppliers 123.

Table 1: Physicochemical Properties

Property	Specification
Chemical Name	(S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
CAS Number	637337-65-6
Molecular Formula	C12H15NO4
Molecular Weight	237.26 g/mol
Appearance	White to off-white solid
Storage Temperature	Sealed in dry, 2-8°C

Table 2: Commercial Supplier Landscape

Supplier	Reported Purity	Physical Form	Recommended Storage
Sigma-Aldrich	98%	Solid	2-8°C, tightly closed
Accela ChemBio	≥ 95%	Solid	4°C, inert atmosphere
BLD Pharm (Lead Sciences)	≥ 95%	Solid	2-8°C

Mechanistic Role in Peptidomimetics

The strategic value of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid lies in its dual functional modifications to the peptide backbone. β -amino acids, characterized by an additional methylene carbon, are inherently resistant to degradation because their extended backbone alters the spatial arrangement of the amide bonds, rendering them unrecognizable to endogenous α -peptidases 4.

Specifically, this compound is a β2 -amino acid, meaning its side chain (a methyl group) is located at the α -carbon relative to the carboxyl group. The (S)-methyl stereocenter restricts the ϕ and ψ dihedral angles. When oligomerized, these β2 -residues predictably fold into robust secondary structures, such as 14-helices, which are critical for disrupting protein-protein interactions (PPIs) [[4]]().

Furthermore, the unprotected biological metabolite of this scaffold, β -aminoisobutyric acid (BAIBA), acts as an active myokine. Research demonstrates that BAIBA plays a significant role in metabolic regulation and has been shown to attenuate salt-sensitive hypertension by modulating mitochondrial energy metabolism 5.

Rational design logic for integrating β²-amino acids into therapeutic peptides.

Experimental Methodologies

To ensure high-fidelity synthesis, the following protocols detail the solution-phase coupling and deprotection of Cbz-protected β2 -amino acids. These procedures are designed as self-validating systems to maximize yield and preserve stereochemical integrity.

Workflow for solution-phase coupling and Cbz deprotection of β²-amino acids.

Protocol A: Solution-Phase Amide Coupling

Objective: Covalently link the Cbz-protected β2 -amino acid to a target amine.

Causality & Design Choice: Steric hindrance around the carboxyl group of β2 -amino acids can lead to sluggish coupling and an increased risk of epimerization. Utilizing HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester, which accelerates the reaction and minimizes the loss of chiral purity. DIPEA is chosen over Triethylamine (TEA) due to its increased steric bulk, preventing it from acting as a competing nucleophile.

Step-by-Step Procedure:

• Activation: In a flame-dried flask under argon, dissolve 1.0 equivalent of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid and 1.1 equivalents of HATU in anhydrous DMF to achieve a 0.1 M concentration. Stir for 5 minutes at room temperature.

• Base Addition: Introduce 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA). Self-Validation: The solution typically assumes a pale yellow tint, confirming the formation of the active ester.

• Coupling: Add 1.0 equivalent of the free amine substrate. Stir continuously for 2-4 hours. Monitor progression via TLC (e.g., 50% EtOAc/Hexanes) until the acid spot is consumed.

• Workup: Dilute the reaction with Ethyl Acetate. Perform sequential washes to isolate the product:

  • 5% aqueous Citric Acid: Removes unreacted amine and DIPEA.

  • Saturated aqueous NaHCO3​ : Removes unreacted β2 -amino acid and acidic byproducts.

  • Brine: Removes residual water and DMF.

• Isolation: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: Catalytic Hydrogenolysis of the Cbz Group

Objective: Cleave the Cbz group to liberate the primary amine for subsequent elongation.

Causality & Design Choice: Hydrogenolysis is highly specific to benzyl-based protecting groups. It operates under neutral conditions, preserving orthogonal protecting groups like Boc (acid-sensitive) or Fmoc (base-sensitive) that may be present elsewhere on the peptide.

Step-by-Step Procedure:

• Preparation: Dissolve the Cbz-protected intermediate in MS-grade Methanol (0.05 M).

• Catalyst Introduction: Carefully add 10% Palladium on Carbon (Pd/C) at 10% w/w relative to the substrate. Critical Safety Step: Pd/C is highly pyrophoric. Always add the catalyst to the solvent under a gentle stream of argon to prevent ignition.

• Hydrogenation: Evacuate the atmosphere inside the flask and backfill with H2​ gas using a double-layered balloon. Stir vigorously at room temperature for 4-12 hours.

• Filtration & Recovery: Once TLC confirms complete deprotection, filter the black suspension through a tightly packed pad of Celite. Causality: Celite traps the finely dispersed Pd particles, preventing them from contaminating the product and mitigating the risk of fire when the filter paper dries. Wash the pad thoroughly with excess Methanol.

• Concentration: Evaporate the filtrate under reduced pressure to yield the free β2 -amino acid derivative, ready for immediate downstream use.

References

• Sigma-Aldrich. (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid | 637337-65-6. 2

• Seebach, D. et al. Benzyl N-[(Benzyloxy)methyl]carbamate: An Improved Aminomethylation Electrophile for the Synthesis of (Benzyloxy)carbonyl (Cbz)-Protected Chiral beta(2)-Amino Acids. ResearchGate. 4

• Accela ChemBio. 22818-43-5,(S)-3-Amino-5-methylhexanoic Acid-AccelaChem. 3

• Zheng, X. et al. Renal Epithelial Mitochondria: Implications for Hypertensive Kidney Disease. PMC - NIH. 5

• BLDpharm (Lead Sciences). (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid.1

Sources

• 1. (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid - Lead Sciences [lead-sciences.com]
• 2. (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid | 637337-65-6 [sigmaaldrich.com]
• 3. 22818-43-5,(S)-3-Amino-5-methylhexanoic Acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. researchgate.net [researchgate.net]
• 5. Renal Epithelial Mitochondria: Implications for Hypertensive Kidney Disease - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Application Note: Synthesis and Isolation Protocol for 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic Acid

Executive Summary

The synthesis of sequence-defined β-peptides and peptidomimetics relies heavily on the availability of orthogonally protected β-amino acid building blocks. 3-amino-2-methylpropanoic acid (β-aminoisobutyric acid) is of special interest in drug development due to its unique biological and chemical properties, including its presence as a natural catabolite in the human body[1].

This application note details a robust, self-validating protocol for the N-terminal protection of 3-amino-2-methylpropanoic acid using the carboxybenzyl (Cbz or Z) group. The resulting product, 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid , is highly stable across a broad spectrum of acidic and basic coupling conditions and can be cleanly deprotected later via catalytic hydrogenolysis[2].

Mechanistic Rationale & Causality

The introduction of the Cbz group is achieved via a classic3 under biphasic or aqueous basic conditions[3].

The Causality of Reaction Conditions:

• Nucleophilic Acyl Substitution: The reaction proceeds via the nucleophilic attack of the deprotonated primary amine onto the electrophilic carbonyl carbon of benzyl chloroformate (Cbz-Cl), forming a tetrahedral intermediate that collapses to expel a chloride ion[3].

• Strict pH Control (pH 9–10): The base (NaOH) serves a dual purpose: it neutralizes the HCl byproduct and keeps the amino acid soluble as a sodium carboxylate salt. Maintaining the pH between 9 and 10 is critical. If the pH drops below 8, the amine protonates into a non-nucleophilic ammonium ion, halting the reaction. Conversely, if the pH exceeds 11, competitive hydroxide-mediated hydrolysis of Cbz-Cl into benzyl alcohol accelerates, destroying the electrophile.

• Temperature Control (0 °C to RT): Initiating the reaction at 0 °C suppresses the background hydrolysis of Cbz-Cl, ensuring the nucleophilic amine outcompetes water for the electrophile.

Workflow for the Schotten-Baumann synthesis and isolation of Cbz-protected β-aminoisobutyric acid.

Quantitative Reaction Data

The following stoichiometry is optimized for a 10 mmol scale synthesis. All quantitative data is summarized below for rapid laboratory deployment.

Reagent	MW ( g/mol )	Eq.	Amount	Role
3-amino-2-methylpropanoic acid	103.12	1.0	1.03 g (10.0 mmol)	Substrate
Benzyl chloroformate (Cbz-Cl)	170.60	1.2	1.71 mL (12.0 mmol)	Electrophile
NaOH (1M aqueous)	40.00	2.5	25.0 mL (25.0 mmol)	Base / Solvent
Ethyl Acetate (EtOAc)	88.11	-	115 mL (total)	Extraction Solvent
HCl (1M aqueous)	36.46	-	~15 mL	Acidifying Agent

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system , incorporating visual and chemical checkpoints to ensure experimental integrity at every phase.

Phase 1: Preparation & Acylation

• Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.03 g (10.0 mmol) of 3-amino-2-methylpropanoic acid in 10 mL of 1M NaOH.

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

• Electrophile Addition: Using a syringe, add 1.71 mL (12.0 mmol) of benzyl chloroformate (Cbz-Cl) dropwise over 15–20 minutes. Vigorous stirring is mandatory to maximize the surface area of the biphasic emulsion.

• In-Process Validation (pH Monitoring): As the reaction proceeds, HCl is generated. Monitor the reaction with pH paper or a probe. Concurrently add 1M NaOH dropwise to maintain the pH strictly between 9 and 10. Self-Validation Check: The continuous requirement for base confirms that the acyl substitution is actively occurring.

• Maturation: Once the pH stabilizes (indicating the consumption of Cbz-Cl), remove the ice bath and allow the mixture to stir at room temperature for 4 to 12 hours.

Phase 2: Workup & Isolation

• Impurity Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with EtOAc (2 × 20 mL). Discard the organic layers. Causality: This critical step removes unreacted Cbz-Cl and the benzyl alcohol byproduct. The target molecule remains safely in the aqueous phase as a highly polar sodium carboxylate salt.

• Acidification: Transfer the purified aqueous layer to an Erlenmeyer flask and cool to 0 °C. Carefully add 1M HCl dropwise until the pH reaches 2–3.

  • Self-Validation Check: The solution will turn cloudy, and the product will begin to oil out or precipitate. This visual cue confirms the successful protonation of the carboxylate and the presence of the lipophilic Cbz group.

• Product Extraction: Extract the acidified aqueous layer with EtOAc (3 × 25 mL). The protonated product will now partition into the organic phase.

• Drying & Concentration: Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) to yield the title compound as a viscous oil or white solid.

Analytical Characterization

To verify the structural integrity and purity of the isolated 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, perform ¹H NMR spectroscopy. The presence of the aromatic ring and the benzylic protons are the primary indicators of successful protection.

• ¹H NMR (CDCl₃, 400 MHz) Expected Shifts:

  • δ 10.50 (br s, 1H, COOH)

  • δ 7.35 (m, 5H, Ar-H)

  • δ 5.10 (s, 2H, Ph-CH₂-O)

  • δ 5.05 (br s, 1H, NH)

  • δ 3.35 (m, 2H, CH₂-N)

  • δ 2.70 (m, 1H, CH-CH₃)

  • δ 1.20 (d, 3H, CH₃)

References

• Source: BenchChem / Sultane, P. R., et al. (Tetrahedron Letters)
• The Carbobenzyloxy (Cbz)
• Source: European Journal of Organic Chemistry (via ResearchGate)

Sources

• 1. researchgate.net [researchgate.net]
• 2. N-Boc-Glycine Ethyl Ester|CAS 14719-37-0 [benchchem.com]
• 3. z-Arg(pbf)-oh.cha | 200190-89-2 | Benchchem [benchchem.com]

Application Note: N-Cbz-2-methyl-β-alanine in Medicinal Chemistry and Peptidomimetic Design

Executive Summary

The development of metabolically stable, conformationally restricted therapeutics relies heavily on the strategic incorporation of non-natural amino acids. N-Cbz-2-methyl-β-alanine (also known as N-Cbz-3-amino-2-methylpropanoic acid or Cbz-β²-homoalanine) serves as a critical chiral building block in modern medicinal chemistry. By introducing an extra methylene carbon into the peptide backbone and a sterically demanding α-methyl group, this building block imparts profound resistance to enzymatic degradation while dictating precise secondary structural folding.

As a Senior Application Scientist, I have structured this guide to provide researchers with the mechanistic rationale, structural data, and self-validating protocols necessary to successfully integrate N-Cbz-2-methyl-β-alanine into complex synthetic workflows, including the total synthesis of macrocyclic depsipeptides (e.g., Cryptophycins) and advanced peptidomimetics.

Mechanistic Insights: Conformational Control & Metabolic Stability

The Causality of β²-Amino Acid Selection

Natural α-peptides suffer from rapid proteolytic cleavage in vivo, severely limiting their therapeutic potential. Substituting an α-amino acid with a β²-amino acid (such as 2-methyl-β-alanine) disrupts the spatial recognition required by endogenous proteases [4]. The extra carbon atom shifts the hydrogen-bonding register, while the 2-methyl group restricts the rotation around the Cα-Cβ bond (Thorpe-Ingold effect). This steric constraint strongly drives the peptide to fold into highly stable secondary structures, such as 14-helices or specific β-turns, which are critical for high-affinity protein-protein interaction (PPI) targeting.

The Strategic Role of the Cbz Protecting Group

In complex multi-fragment syntheses, orthogonal protection is paramount. The Carboxybenzyl (Cbz or Z) group is selected for the amine terminus of 2-methyl-β-alanine because:

• Acid/Base Stability: It is highly stable to the trifluoroacetic acid (TFA) used for Boc deprotection and the piperidine used for Fmoc deprotection.

• Mild Cleavage: It can be cleanly removed via catalytic hydrogenolysis (H₂, Pd/C) under neutral conditions, preventing the epimerization of the sensitive α-methyl stereocenter that might occur under harsh acidic or basic cleavage conditions.

Key Applications in Drug Development

A. Total Synthesis of Cryptophycins (Tubulin Inhibitors)

Cryptophycins are a family of highly potent, 16-membered macrocyclic depsipeptides originally isolated from cyanobacteria. They exhibit profound cytotoxicity against drug-resistant tumor cell lines by binding to the vinca alkaloid site of β-tubulin, thereby preventing microtubule assembly [2].

The core structure of a cryptophycin molecule consists of four units (A, B, C, and D). Unit C is invariably a derivative of 3-amino-2-methylpropanoic acid [1]. N-Cbz-2-methyl-β-alanine is the direct synthetic precursor used to install Unit C during the fragment-based assembly of these macrocycles. The Cbz group allows for the selective coupling of Unit C to Unit D (a hydroxy acid) without premature polymerization [5].

Mechanism of action for cryptophycins targeting tubulin to induce apoptosis.

B. Design of Protease-Resistant Peptidomimetics

Beyond natural products, incorporating N-Cbz-2-methyl-β-alanine into synthetic drug leads (such as somatostatin mimics or antimicrobial lipopeptides) drastically alters their pharmacokinetic profile [3]. The table below summarizes the quantitative impact of substituting a standard α-amino acid with the β²-homologue.

Table 1: Quantitative Impact of β²-Homoalanine Substitution on Peptide Properties

Property	Natural α-Alanine	2-Methyl-β-alanine (Incorporated)	Pharmacological Impact
Proteolytic Stability (t½)	< 1 hour (rapid degradation)	> 24 hours (highly resistant)	Extended in vivo half-life and efficacy
Dihedral Flexibility (φ, ψ)	Highly flexible (random coil)	Restricted (promotes 14-helices)	Enhanced target binding affinity via pre-organization
IC₅₀ (Tubulin Inhibition)	Inactive	1.3–1.6 × 10⁻² μM (in Cryptophycins)	Potent antimitotic activity against solid tumors
Lipophilicity (LogP)	Baseline	Increased (+0.5 to +1.0)	Improved cellular permeability and oral bioavailability

Experimental Protocols

The following self-validating workflow details the solution-phase coupling and subsequent deprotection of N-Cbz-2-methyl-β-alanine.

Workflow for solution-phase coupling and deprotection of N-Cbz-2-methyl-β-alanine.

Protocol A: Sterically Hindered Peptide Coupling

Causality Note: The α-methyl group adjacent to the carboxylic acid creates significant steric hindrance. Standard coupling reagents like EDC/HOBt often result in sluggish kinetics and potential epimerization. Therefore, the highly reactive uronium salt HATU is utilized to drive the reaction rapidly to completion.

Step-by-Step Procedure:

• Preparation: Dissolve N-Cbz-2-methyl-β-alanine (1.0 eq, typically 0.5 mmol) in anhydrous DMF (5 mL) under an inert nitrogen atmosphere.

• Activation: Add HATU (1.1 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir the mixture at 0 °C for 10 minutes to form the active O-At ester.

• Coupling: Add the target amine component (1.05 eq) dissolved in 2 mL of DMF dropwise. Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Self-Validation (In-Process): Monitor via TLC (Hexanes/EtOAc). The Cbz group is strongly UV-active at 254 nm. The disappearance of the starting material spot and the appearance of a new UV-active product spot confirms coupling.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3 × 15 mL). Wash the combined organic layers sequentially with 1M HCl (to remove unreacted amine and DIPEA), saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography to yield the Cbz-protected β-peptide intermediate.

Protocol B: Selective Cbz Deprotection (Hydrogenolysis)

Causality Note: To unmask the amine for the next synthetic step without disturbing acid-labile groups (like Boc or t-Bu esters) or base-labile depsipeptide ester bonds, catalytic hydrogenation is employed.

Step-by-Step Procedure:

• Setup: Dissolve the purified Cbz-protected intermediate (0.3 mmol) in anhydrous Methanol (10 mL) in a round-bottom flask.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C, 10% w/w). Safety: Pd/C is pyrophoric; add under a stream of nitrogen.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂) using a balloon. Repeat this purge cycle three times. Stir vigorously at room temperature for 2–4 hours.

• Self-Validation (Cleavage Confirmation): Perform a direct LC-MS analysis of an aliquot. The reaction is complete when the mass spectrum shows a characteristic shift of -134 Da (loss of the Cbz group) and the complete disappearance of the 254 nm UV signal associated with the benzyl ring.

• Filtration: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with Methanol (3 × 10 mL).

• Isolation: Concentrate the filtrate in vacuo to afford the free amine β-peptide quantitatively. The product is typically pure enough to be used directly in the subsequent coupling step.

References

• 2-Phenyl-tetrahydropyrimidine-4(1H)-ones – cyclic benzaldehyde aminals as precursors for functionalised β2-amino acids Beilstein Journal of Organic Chemistry URL: [1]
• Recent Advances in Exploration and Biotechnological Production of Bioactive Compounds in Three Cyanobacterial Genera: Nostoc, Lyngbya, and Microcystis Frontiers in Microbiology URL: [2]
• The World of β- and γ-Peptides Comprised of Homologated Proteinogenic Amino Acids and Other Components Chemistry & Biodiversity URL: [3]
• Conformational Preferences and Antiproliferative Activity of Peptidomimetics National Institutes of Health (PMC) URL: [4]
• Asymmetric Syntheses of Potent Antitumor Macrolides Cryptophycin B and Arenastatin A National Institutes of Health (PMC) URL: [5]

Deprotection of the Cbz group from 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

Application Note: Efficient Deprotection of Cbz-Protected β -Amino Acids

Target Molecule: 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (Cbz- β -aminoisobutyric acid) Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction and Mechanistic Overview

The carboxybenzyl (Cbz or Z) group is a cornerstone in peptide synthesis and medicinal chemistry for the protection of primary and secondary amines [1]. Its robustness against basic and mildly acidic conditions makes it an ideal orthogonal protecting group, particularly when synthesizing complex aliphatic amino acids like 3-amino-2-methylpropanoic acid ( β -aminoisobutyric acid), a biologically relevant metabolite and chiral building block.

While strong acids (e.g., HBr in acetic acid) can cleave the Cbz group, catalytic hydrogenolysis is the gold standard [2]. This method is highly preferred because it operates under mild, neutral conditions, avoiding the epimerization of stereocenters and the degradation of acid-sensitive functional groups.

The Causality of the Reaction Mechanism

The deprotection relies on the unique affinity of the palladium catalyst (Pd/C) for benzyl groups.

• Adsorption: The aromatic ring of the Cbz group and hydrogen gas co-adsorb onto the palladium surface.

• Hydrogenolysis: The catalyst facilitates the insertion of hydrogen into the weak benzylic carbon-oxygen bond, cleaving it to release toluene.

• Decarboxylation: This cleavage generates an unstable carbamic acid intermediate, which spontaneously decarboxylates to release carbon dioxide gas, driving the reaction forward entropically and yielding the free amine.

Caption: Mechanistic steps of Cbz hydrogenolysis and subsequent decarboxylation on a Pd surface.

Experimental Design and Strategy

When dealing with 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, the resulting product is a highly polar, zwitterionic β -amino acid.

Strategic Insight: A common pitfall in this specific deprotection is the precipitation of the zwitterionic product onto the heterogeneous Pd/C catalyst, which can prematurely poison the catalyst or cause product loss during filtration. To circumvent this, the protocols below utilize a mixed solvent system (e.g., Methanol/Water or the addition of a mild acid) to ensure the free amino acid remains highly soluble throughout the reaction.

We present two self-validating protocols: Method A (Standard Hydrogen Gas) and Method B (Transfer Hydrogenation), which avoids the use of hazardous compressed hydrogen gas [3].

Caption: General workflow for the catalytic deprotection of Cbz-protected β-aminoisobutyric acid.

Step-by-Step Protocols

Method A: Standard Catalytic Hydrogenation (H 2​ Balloon)

Best for high-purity requirements and easily scalable up to multigram quantities.

Materials:

• 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (1.0 eq)

• 10% Palladium on Carbon (Pd/C, 5-10 mol% Pd)

• Methanol (MeOH) and Deionized Water (9:1 v/v)

• Hydrogen gas (balloon)

Procedure:

• Substrate Dissolution: Dissolve the Cbz-protected amino acid (e.g., 1.0 g, ~4.2 mmol) in 20 mL of the MeOH/Water mixture in a round-bottom flask. Note: The addition of water ensures the resulting zwitterion remains in solution.

• Catalyst Addition: Flush the flask with inert gas (Nitrogen or Argon). Carefully add 10% Pd/C (approx. 100 mg). Safety Warning: Dry Pd/C is highly pyrophoric, especially in the presence of methanol vapors. Always add it under an inert atmosphere or pre-wet it with a few drops of water.

• Atmosphere Exchange: Seal the flask with a rubber septum. Attach a hydrogen-filled balloon via a needle. Evacuate the flask briefly under a light vacuum and backfill with hydrogen. Repeat this purge cycle three times to ensure all oxygen is removed [1].

• Reaction: Stir the suspension vigorously at room temperature. The reaction typically reaches completion within 2 to 4 hours. Monitor progress via TLC (Ninhydrin stain) or LC-MS.

• Filtration: Once complete, purge the flask with Nitrogen to remove residual hydrogen. Filter the mixture through a tight pad of Celite® to remove the Pd/C catalyst. Rinse the pad thoroughly with hot water/methanol to elute any trapped product.

• Isolation: Concentrate the filtrate under reduced pressure to remove methanol. Lyophilize the remaining aqueous solution to yield pure 3-amino-2-methylpropanoic acid as a white solid.

Method B: Transfer Hydrogenation (Ammonium Formate)

Best for laboratories lacking safe hydrogen gas infrastructure; provides a rapid, mild alternative.

Materials:

• 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (1.0 eq)

• 10% Palladium on Carbon (Pd/C, 10 mol% Pd)

• Ammonium formate (HCOONH 4​ , 4.0 eq)

• Methanol (MeOH)

Procedure:

• Preparation: Dissolve the Cbz-protected amino acid (1.0 g, ~4.2 mmol) in 20 mL of Methanol.

• Reagent Addition: Under a nitrogen atmosphere, add 10% Pd/C (100 mg), followed by solid ammonium formate (1.06 g, ~16.8 mmol). Ammonium formate acts as an in situ hydrogen donor, decomposing into H 2​ , CO 2​ , and NH 3​ upon contact with palladium [1].

• Heating: Equip the flask with a reflux condenser and heat the mixture to 50–60 °C. Stir vigorously for 30 to 60 minutes. The evolution of gas (CO 2​ and NH 3​ ) will be visible.

• Workup: Cool the reaction to room temperature. Filter through a Celite® pad to remove the catalyst, washing the pad with methanol.

• Purification: Concentrate the filtrate. Because ammonium formate byproducts (and unreacted formate) may remain, the crude product can be purified by passing it through a short strongly acidic cation-exchange resin (e.g., Dowex 50WX8), washing with water, and eluting the free amino acid with 1M aqueous ammonia.

Quantitative Data and Method Comparison

To assist in selecting the appropriate protocol, the following table summarizes the comparative metrics of both deprotection strategies based on typical laboratory yields and operational parameters.

Parameter	Method A: H 2​ Gas / Pd/C	Method B: Transfer Hydrogenation
Hydrogen Source	H 2​ Gas (Balloon/Cylinder)	Ammonium Formate (Solid)
Typical Reaction Time	2 - 4 hours	30 - 60 minutes
Temperature	Room Temperature (20-25 °C)	Mild Heating (50-60 °C)
Byproducts	Toluene, CO 2​	Toluene, CO 2​ , NH 3​
Typical Yield	> 95%	85 - 90%
Scalability	Excellent (Kilogram scale)	Moderate (Best for <10g scale)
Safety Profile	Requires handling flammable gas	Safer; no compressed gas required
Workup Complexity	Simple (Evaporation/Lyophilization)	Moderate (May require ion-exchange)

References

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. Available at:[Link]

• Rapid and Practical Transfer Hydrogenation for Cleavage of N-Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. ACS Medicinal Chemistry Letters. Available at:[Link]

Application Notes & Protocols: Strategic Coupling of N-Cbz-β-methylalanine in Peptide Synthesis

Abstract

The incorporation of structurally unique amino acids, such as N-Cbz-β-methylalanine, is a critical strategy in medicinal chemistry for developing peptides with enhanced metabolic stability and defined secondary structures. However, the inherent steric hindrance posed by the β-methyl group and the N-terminal protecting group presents a significant challenge for standard peptide coupling protocols, often leading to low yields and incomplete reactions. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective coupling methods for N-Cbz-β-methylalanine. We delve into the causality behind experimental choices, compare the efficacy of various modern coupling reagents, and provide detailed, validated protocols for both solid-phase and solution-phase synthesis.

The Synthetic Challenge: Understanding Steric Hindrance

N-Cbz-β-methylalanine is classified as a sterically hindered amino acid. The difficulty in its incorporation arises from two primary structural features:

• β-Substitution: The methyl group on the β-carbon restricts the conformational freedom around the peptide backbone, physically obstructing the approach of the incoming activated carboxyl group or the nucleophilic amine. This is analogous to the challenges seen with β-branched amino acids like valine and isoleucine, but is often more pronounced in β-amino acid scaffolds.[1]

• N-Protecting Group: The benzyloxycarbonyl (Cbz) group, while essential for synthesis, adds significant bulk to the N-terminus, further contributing to the steric congestion around the reactive centers.

These factors slow down the rate of amide bond formation, making the reaction susceptible to failure or side reactions. Inefficient coupling not only results in low yields of the target peptide but also leads to the accumulation of difficult-to-remove deletion sequences, complicating purification efforts.[1][2] Therefore, overcoming this activation energy barrier requires the use of highly efficient coupling reagents and optimized reaction conditions.

The Coupling Reagent Arsenal: A Comparative Analysis

The choice of coupling reagent is the most critical factor for successfully incorporating hindered residues. Reagents are broadly categorized into carbodiimides, phosphonium salts, and uronium/aminium salts, each with distinct mechanisms and efficiencies.[3][4]

Carbodiimides: The Classic Approach Reimagined

Carbodiimides like Dicyclohexylcarbodiimide (DCC) and Diisopropylcarbodiimide (DIC) are foundational coupling reagents.[5][6] They activate carboxylic acids to form a highly reactive O-acylisourea intermediate.[7] However, for hindered couplings, using a carbodiimide alone is often insufficient and can lead to significant racemization.[8]

The modern application of carbodiimides relies on additives that act as activated ester intermediates, enhancing reaction rates and suppressing side reactions.

• HOBt (1-hydroxybenzotriazole): The traditional additive, HOBt, intercepts the O-acylisourea to form an OBt-ester, which is less prone to racemization.[9] While an improvement, it may still be too slow for severely hindered couplings.

• OxymaPure (Ethyl 2-cyano-2-(hydroxyimino)acetate): Oxyma has emerged as a superior, non-explosive alternative to HOBt.[8] It forms a more reactive Oxyma-ester, leading to higher coupling efficiencies and lower racemization rates, even outperforming HBTU/HATU in some cases when paired with DIC.[6][7][8] The DIC/Oxyma combination is particularly advantageous in solid-phase peptide synthesis (SPPS) as the diisopropylurea byproduct is soluble in common solvents like DMF.[7]

Uronium/Aminium Salts: The High-Efficiency Workhorses

This class of reagents, often based on HOBt or its more reactive analog HOAt (1-hydroxy-7-azabenzotriazole), are among the most powerful tools for difficult couplings.

• HBTU/HCTU: These reagents are highly efficient but may struggle with the most demanding couplings, such as those involving N-methylated or other severely hindered amino acids.[10]

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate): HATU is widely regarded as a premier coupling reagent for overcoming steric hindrance.[11][12] Its superiority stems from the formation of a highly reactive OAt-active ester. The pyridine nitrogen in the HOAt moiety provides anchimeric assistance, further accelerating the coupling reaction and making HATU more efficient than HBTU.[11]

Causality Note: A potential side reaction with uronium-based reagents like HATU is guanidinylation of the free N-terminal amine if the reagent is present in excess or if the amine is exposed before the carboxylic acid is fully activated.[13] This terminates the peptide chain and complicates analysis. Therefore, using a slight excess of the amino acid over the coupling reagent and ensuring proper pre-activation are critical.

Phosphonium Salts: Clean and Powerful Activation

Phosphonium salts like PyBOP and PyAOP are excellent alternatives to uronium salts, offering high reactivity with a key advantage: they do not cause guanidinylation.[5] This makes them ideal for situations where the coupling reaction is expected to be slow, such as in fragment condensation or macrocyclization.

• PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): A highly efficient reagent that couples amino acids rapidly with minimal side reactions.[9][14]

• PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): The HOAt-based analogue of PyBOP, PyAOP is even more effective and is particularly well-suited for coupling sterically demanding residues like N-methyl amino acids.[10][14]

Reagent Class	Example(s)	Strengths	Weaknesses
Carbodiimides	DIC + OxymaPure	Cost-effective, highly efficient with additive, no guanidinylation, soluble byproduct (DIU).[7][8]	Two-component system, may be slower than top-tier uronium/phosphonium reagents.
Uronium/Aminium	HATU, COMU	Extremely high reactivity, fast kinetics, excellent for hindered couplings, one-pot procedure.[9][11]	Can cause guanidinylation side reaction, more expensive, HOAt can be explosive.[5]
Phosphonium	PyBOP, PyAOP	High reactivity, no guanidinylation (clean reactions), excellent for slow couplings.[14]	More expensive, solutions in DMF have moderate stability.
Table 1: Comparative analysis of major coupling reagent classes for hindered amino acids.

Strategic Selection of Coupling Method

Choosing the right protocol depends on the synthesis phase (solid vs. solution), the specific peptide sequence, and cost considerations. The following decision tree provides a logical framework for selecting an appropriate method.

Caption: Decision tree for selecting a coupling reagent for N-Cbz-β-methylalanine.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, incorporating checkpoints to ensure reaction completion.

Protocol 1: High-Efficiency SPPS Coupling using HATU

This protocol is optimized for incorporating N-Cbz-β-methylalanine onto a resin-bound peptide chain with a free N-terminal amine.

Caption: General workflow for a single coupling cycle in SPPS.

Materials:

• Resin with N-terminal deprotected peptide (1.0 eq)

• N-Cbz-β-methylalanine (3.0 eq relative to resin loading)

• HATU (2.9 eq)

• N,N-Diisopropylethylamine (DIPEA) (6.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Kaiser test kit

Step-by-Step Methodology:

• Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide is fully removed using standard deprotection protocols (e.g., 20% piperidine in DMF). Wash the resin thoroughly with DMF (3x), DCM (3x), and finally DMF (3x) to remove all residual piperidine.

• Pre-activation: In a separate vessel, dissolve N-Cbz-β-methylalanine (3.0 eq) and HATU (2.9 eq) in a minimal volume of anhydrous DMF. Add DIPEA (6.0 eq) and allow the mixture to pre-activate for 5-10 minutes at room temperature. The solution should change color.

  • Causality Note: Pre-activation is crucial to form the OAt-active ester before introducing it to the resin. This maximizes coupling efficiency and minimizes the risk of the HATU reagent itself reacting with the resin's free amine (guanidinylation).[13]

• Coupling Reaction: Add the pre-activated solution to the swelled and washed resin. Agitate the reaction vessel at room temperature for 2-4 hours. For particularly difficult sequences, the reaction time can be extended to overnight.

• Monitoring & Validation: Remove a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a qualitative Kaiser test.[15]

  • A negative result (beads remain blue/purple) indicates a complete reaction, as there are no remaining primary amines.

  • A positive result (beads turn yellow or are colorless) indicates an incomplete coupling.

• Troubleshooting (if coupling is incomplete): If the Kaiser test is positive, drain the reaction solution and repeat steps 3 and 4 (a "double couple"). A fresh solution of activated amino acid should be used.

• Completion: Once a negative Kaiser test is achieved, drain the coupling solution and wash the resin thoroughly with DMF (5x) and DCM (3x) to remove all excess reagents and byproducts. The resin is now ready for the next deprotection and coupling cycle.

Protocol 2: Solution-Phase Coupling using DIC/Oxyma

This protocol is ideal for solution-phase fragment condensation where N-Cbz-β-methylalanine is the C-terminal residue being activated.

Materials:

• N-Cbz-β-methylalanine (1.0 eq)

• Amine component (e.g., an amino acid ester HCl salt) (1.1 eq)

• OxymaPure (1.2 eq)

• Diisopropylcarbodiimide (DIC) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (if using an amine salt, 1.1 eq)

• Anhydrous Dichloromethane (DCM) or DMF

• Standard aqueous workup solutions (e.g., 1M HCl, saturated NaHCO₃, brine)

Step-by-Step Methodology:

• Reactant Preparation:

  • In a round-bottom flask, dissolve N-Cbz-β-methylalanine (1.0 eq) and OxymaPure (1.2 eq) in anhydrous DCM or DMF.

  • If your amine component is an HCl salt, neutralize it in a separate vessel with DIPEA (1.1 eq) in DCM and stir for 15 minutes.

• Activation: Cool the carboxylic acid solution to 0 °C in an ice bath. Add DIC (1.2 eq) dropwise. Stir the mixture at 0 °C for 15-20 minutes.

  • Causality Note: The reaction is cooled to minimize potential side reactions and racemization during the initial activation step.[16] Oxyma rapidly converts the unstable O-acylisourea intermediate into the more stable and highly reactive Oxyma-ester, which is key to the method's success.[8]

• Coupling Reaction: Add the free amine component to the activated carboxylic acid mixture. Allow the reaction to warm to room temperature and stir for 4-18 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Work-up:

  • Filter the reaction mixture to remove the precipitated diisopropylurea (DIU), if any (DIU is generally soluble in DMF/DCM but may precipitate upon concentration).[7]

  • Dilute the filtrate with an organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with 1M HCl (to remove excess amine and DIPEA), saturated NaHCO₃ (to remove excess Oxyma and unreacted carboxylic acid), and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude dipeptide product by flash column chromatography on silica gel to obtain the final, pure product.

References

• Albericio, F., & El-Faham, A. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Retrieved from [Link]

• Katritzky, A. R., et al. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry. Retrieved from [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• Coupling Reagents. (n.d.). AAPPTEC. Retrieved from [Link]

• Photoredox Fe-Catalyzed Aminoalkylation toward Sterically Hindered Chiral β-Amino Acids. (2025). Journal of the American Chemical Society. Retrieved from [Link]

• 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. (2024). Biomatik. Retrieved from [Link]

• Amyloid-beta as a "difficult sequence" in solid phase peptide synthesis. (2025). ResearchGate. Retrieved from [Link]

• Phosphonium Salts. (n.d.). Science of Synthesis. Retrieved from [Link]

• Technical Support Information Bulletin 2105 - HATU. (n.d.). AAPPTEC. Retrieved from [Link]

• Wade, J. D. (2004). Amyloid-β as a “Difficult Sequence” in Solid Phase Peptide Synthesis. International Journal of Peptide Research and Therapeutics. Retrieved from [Link]

• Optimizing Peptide Coupling: Key Techniques. (n.d.). Peptide Sciences. Retrieved from [Link]

• Three Decades of Amyloid Beta Synthesis: Challenges and Advances. (n.d.). PMC. Retrieved from [Link]

• Carbodiimides and Additives. (2021). AAPPTEC. Retrieved from [Link]

• Yields of the peptide coupling reactions and comparison of HBTU and HATU. (n.d.). ResearchGate. Retrieved from [Link]

• Novabiochem® Coupling reagents. (n.d.). Merck Millipore. Retrieved from [Link]

• Solid Phase Peptide Synthesis With N-Methyl Amino Acids. (n.d.). AAPPTEC. Retrieved from [Link]

• Solid Phase Peptide Synthesis Help. (2024). Reddit. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. blog.mblintl.com [blog.mblintl.com]
• 3. jpt.com [jpt.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. Knowledge Center Archive - Bachem [bachem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. peptide.com [peptide.com]
• 8. peptidechemistry.org [peptidechemistry.org]
• 9. peptide.com [peptide.com]
• 10. peptide.com [peptide.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Thieme E-Books & E-Journals [thieme-connect.de]
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• 16. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Comprehensive Analytical Characterization of 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

Document Type: Technical Application Note & Protocol Guide Target Audience: Analytical Chemists, Peptide Synthesizers, and Drug Development Scientists

Introduction and Chemical Rationale

3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (commonly referred to as Cbz- β -aminoisobutyric acid) is a highly valuable β -amino acid building block used in the synthesis of peptidomimetics and small-molecule therapeutics. The presence of the 2-methyl group introduces a critical stereocenter adjacent to the carboxylic acid, making the determination of enantiomeric excess (ee) a mandatory Quality Attribute for downstream stereoselective synthesis.

From an analytical perspective, native β -amino acids are highly polar and lack a strong chromophore, often necessitating complex derivatization or Hydrophilic Interaction Liquid Chromatography (HILIC). However, the N-terminal Benzyloxycarbonyl (Cbz or Z) protecting group fundamentally alters the molecule's physicochemical profile. The Cbz group increases the hydrophobicity (LogP), rendering the molecule highly amenable to standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)[1]. Furthermore, the aromatic benzyl ring provides a robust UV chromophore, enabling highly sensitive detection without post-column derivatization[2].

As a Senior Application Scientist, I have designed the following protocols not merely as a sequence of steps, but as a self-validating analytical system . By leveraging orthogonal techniques—dual-wavelength UV detection, chiral stationary phases, and mass spectrometry—we ensure that every structural feature of the molecule is independently verified.

Analytical Workflow Design

The following workflow illustrates the orthogonal analytical divergence required to fully characterize the purity, chirality, and structural identity of the Cbz-protected β -amino acid.

Analytical workflow for the comprehensive characterization of Cbz-protected beta-amino acids.

Experimental Protocols & Mechanistic Causality

Protocol A: Achiral RP-HPLC for Chemical Purity (Self-Validating UV Strategy)

The Causality: We utilize a standard C18 stationary phase because the hydrophobic benzyl ring of the Cbz group dominates the molecule's retention mechanism. The mobile phase is strictly buffered with 0.1% Trifluoroacetic Acid (TFA). TFA is not just an ion-pairing agent; its primary role here is to suppress the ionization of the free carboxylic acid moiety (pKa ~ 4.0), forcing the molecule into its neutral state to prevent severe peak tailing.

To make this protocol self-validating, we employ dual-wavelength UV detection. The 210 nm channel detects the carbamate and carboxylic acid carbonyls (universal peptidic view), while the 254 nm channel is highly specific to the π−π∗ transition of the Cbz benzyl ring[2]. If an impurity peak appears at 210 nm but is absent at 254 nm, the system automatically flags it as a deprotected byproduct or an aliphatic synthetic impurity.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the standard/sample in 50:50 Acetonitrile:Water to a final concentration of 1.0 mg/mL. Vortex for 30 seconds and sonicate for 2 minutes.

• Column Equilibration: Install a C18 column (150 mm × 4.6 mm, 5 µm). Equilibrate with 90% Mobile Phase A (Water + 0.1% TFA) and 10% Mobile Phase B (Acetonitrile + 0.1% TFA) at 1.0 mL/min until the baseline stabilizes.

• Gradient Execution: Inject 10 µL of the sample. Run a linear gradient from 10% B to 90% B over 20 minutes. Hold at 90% B for 3 minutes to wash the column, then re-equilibrate at 10% B for 5 minutes.

• Data Acquisition & Analysis: Record chromatograms at 210 nm and 254 nm. Calculate the relative purity using area normalization at 210 nm. Evaluate the 210/254 nm area ratio for the main peak to establish a reference signature for the intact Cbz-protected molecule.

Protocol B: Chiral HPLC for Enantiomeric Resolution

The Causality: Resolving the (R) and (S) enantiomers of the 2-methyl group requires a highly specific Chiral Stationary Phase (CSP). Macrocyclic glycopeptide columns (e.g., CHIROBIOTIC T) are exceptionally well-suited for Cbz-derivatized amino acids[3]. The separation mechanism relies on the Cbz group's aromatic ring inserting into the hydrophobic clefts of the glycopeptide, while the free carboxylic acid engages in targeted hydrogen bonding with the surface amines of the CSP. This creates a transient, reversible diastereomeric complex that elutes the enantiomers at different rates[3].

Step-by-Step Methodology:

• Sample Preparation: Dilute the sample to 0.5 mg/mL in Methanol.

• System Setup: Install a macrocyclic glycopeptide chiral column (250 mm × 4.6 mm, 5 µm).

• Isocratic Elution: Utilize a reversed-phase compatible chiral mobile phase consisting of Methanol/Water (80:20 v/v) supplemented with 0.1% Acetic Acid and 0.1% Triethylamine (TEA). The acid/base modifiers control the ionization state of both the analyte and the chiral selector.

• Run Parameters: Flow rate at 0.8 mL/min, column temperature strictly controlled at 25°C (chiral recognition is highly temperature-dependent). Detect at 254 nm.

• Analysis: Calculate the Enantiomeric Excess (ee) using the formula: %ee=[(Areamajor​−Areaminor​)/(Areamajor​+Areaminor​)]×100 .

Protocol C: LC-ESI-MS for Structural Confirmation

The Causality: Liquid Chromatography-Mass Spectrometry (LC-MS) provides definitive confirmation of the molecular weight (Exact Mass: 237.1001 Da). Electrospray Ionization (ESI) is selected due to its soft ionization nature, preventing the complete fragmentation of the molecule prior to detection[1][]. We run both positive and negative ion modes. Negative mode is highly sensitive due to the facile deprotonation of the free carboxylic acid. Positive mode is equally diagnostic because the Cbz carbonyl oxygen readily coordinates with trace sodium in the mobile phase, yielding a prominent sodium adduct[].

Step-by-Step Methodology:

• Sample Preparation: Dilute the sample to 10 µg/mL in 50:50 Acetonitrile:Water containing 0.1% Formic Acid (avoid TFA for MS as it causes severe ion suppression).

• Introduction: Inject 2 µL into the LC-MS system using a rapid 5-minute isocratic run (70% Acetonitrile / 30% Water + 0.1% Formic Acid) to bypass matrix salts.

• MS Parameters (ESI): Capillary voltage at 3.0 kV, desolvation temperature at 350°C, and desolvation gas flow at 600 L/hr.

• Spectral Extraction: Extract the spectra across the eluting peak. Look for the [M-H]⁻ ion in negative mode and the [M+H]⁺ /[M+Na]⁺ ions in positive mode.

Quantitative Data Summaries

To facilitate rapid method transfer and validation, the critical quantitative parameters and expected diagnostic outputs are summarized in the tables below.

Table 1: RP-HPLC Method Parameters & Validation Rationale

Parameter	Specification	Mechanistic Rationale
Column	C18 (150 x 4.6 mm, 5 µm)	Hydrophobic retention driven by the Cbz benzyl ring.
Mobile Phase A	0.1% TFA in H₂O	Suppresses carboxylic acid ionization to prevent tailing.
Mobile Phase B	0.1% TFA in Acetonitrile	Elutes the hydrophobic Cbz-derivative efficiently.
Flow Rate	1.0 mL/min	Optimal linear velocity for standard 5 µm particles.
Detection	210 nm & 254 nm	210 nm (universal amide), 254 nm (specific to benzyl ring).

Table 2: LC-ESI-MS Diagnostic Ions for Structural Confirmation

Ion Type	Polarity Mode	m/z (Theoretical)	Diagnostic Significance
[M-H]⁻	Negative	236.1	Confirms the presence of an intact, free carboxylic acid.
[M+H]⁺	Positive	238.1	Confirms the intact molecular mass of the protected amino acid.
[M+Na]⁺	Positive	260.1	Common, highly stable adduct formed by Cbz-protected species.
[M-Cbz+H]⁺	Positive	104.1	In-source fragmentation (loss of Cbz) revealing the native β -amino acid backbone.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. FAQ – frequently asked questions - Bachem [bachem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Use of 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid as a building block in organic synthesis

Application Note: 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic Acid as a Strategic Building Block in Peptidomimetic Synthesis

Strategic Rationale in Drug Development

The incorporation of non-canonical amino acids into peptide backbones is a cornerstone of modern peptidomimetic drug design. Specifically, β-amino acids are 1,000 to 10,000 times less abundant in biological systems than their α-configured counterparts, making them highly resistant to enzymatic degradation by standard peptidases[1].

3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid—commonly referred to as Cbz-β-aminoisobutyric acid (Cbz-β-Aib-OH)—is a highly specialized, commercially available building block[2]. It introduces an additional methylene carbon between the carboxyl and amine functionalities, alongside an α-methyl group. This unique steric profile restricts the conformational freedom of the resulting peptide, strongly inducing stable secondary structures (such as 14-helices) and enhancing the pharmacokinetic lifespan of the therapeutic candidate.

Mechanistic Advantages of Cbz Orthogonal Protection

In the synthesis of complex, branched, or cyclic natural product analogues (e.g., cadasides or malacidins), orthogonal protection strategies are mandatory to prevent unwanted side reactions[3]. The Benzyloxycarbonyl (Cbz or Z) group attached to the β-amine provides absolute orthogonality to both Boc (acid-labile) and Fmoc (base-labile) protecting groups.

• Causality of Stability: The Cbz carbamate is completely stable to the repeated piperidine treatments required for Fmoc removal during Solid-Phase Peptide Synthesis (SPPS), as well as to the moderate acid treatments used for Boc removal.

• Causality of Cleavage: It is selectively cleaved via catalytic hydrogenolysis. The palladium-catalyzed addition of hydrogen across the benzyl-oxygen bond induces spontaneous decarboxylation. This cleanly yields the free amine, volatile toluene, and carbon dioxide without generating reactive carbocations that could alkylate susceptible residues (like Tryptophan or Cysteine).

Synthetic Workflow & Orthogonal Protection Strategy

Orthogonal synthesis workflow utilizing Cbz-β-aminoisobutyric acid.

Self-Validating Experimental Protocols

Protocol A: Sterically Hindered Amide Bond Formation Objective: Couple Cbz-β-Aib-OH to a resin-bound aliphatic amine or a growing peptide chain. Mechanistic Causality: The α-methyl group of the 2-methylpropanoic acid framework creates significant steric hindrance at the electrophilic carbonyl carbon. Standard carbodiimides (e.g., DIC/HOBt) often result in sluggish kinetics and incomplete reactions. Utilizing HATU generates a highly reactive 7-azabenzotriazole active ester, which accelerates the nucleophilic attack and minimizes epimerization of the stereocenter.

Step-by-Step Methodology:

• Resin Preparation: Swell the amine-functionalized resin (0.1 mmol scale) in anhydrous N,N-dimethylformamide (DMF) for 30 minutes. Reason: This maximizes the resin's internal volume and exposes reactive amine sites.

• Activation: In a separate vial, dissolve 3.0 equivalents (0.3 mmol) of Cbz-β-Aib-OH[2] and 2.9 equivalents (0.29 mmol) of HATU in 2 mL of DMF.

• Base Addition: Add 6.0 equivalents (0.6 mmol) of N,N-diisopropylethylamine (DIPEA) to the solution. Reason: DIPEA deprotonates the carboxylic acid, initiating the formation of the active ester. The slight deficit of HATU prevents irreversible capping of the resin by unreacted uronium species.

• Coupling: Transfer the activated mixture to the resin and agitate continuously for 2 hours at room temperature.

• Washing: Drain the reaction mixture and wash the resin sequentially with DMF (3 × 5 mL), Dichloromethane (DCM) (3 × 5 mL), and DMF (3 × 5 mL).

• Self-Validation (Kaiser Test): Remove a few resin beads and apply the Kaiser test reagents. A yellow color (negative result) indicates the complete absence of free primary amines, validating a successful coupling. A blue color indicates incomplete coupling, necessitating a second coupling cycle.

Protocol B: Orthogonal Cbz Deprotection via Catalytic Hydrogenolysis Objective: Remove the Cbz protecting group to expose the β-amine for subsequent elongation, leaving other protecting groups intact. Mechanistic Causality: Hydrogenolysis relies on the physical adsorption of the substrate and H₂ gas onto the palladium surface. The choice of solvent must balance substrate solubility with catalyst compatibility.

Step-by-Step Methodology:

• Solvent Preparation: Dissolve the cleaved, Cbz-protected intermediate in a 1:1 (v/v) mixture of Methanol and Ethyl Acetate (10 mL per 100 mg of peptide). Reason: Methanol provides proton solubility to stabilize the resulting free amine, while Ethyl Acetate ensures the hydrophobic peptide backbone remains fully dissolved.

• Catalyst Addition: Under a gentle stream of argon, add 10% Palladium on Carbon (Pd/C) (10% w/w relative to the substrate). Reason: Argon flushing is critical to prevent the ignition of solvent vapors by the highly pyrophoric Pd/C catalyst.

• Atmosphere Exchange: Seal the flask, evacuate the atmosphere, and backfill with Hydrogen gas (H₂) via a balloon. Repeat this purge cycle three times to ensure a pure H₂ atmosphere.

• Reaction: Stir the suspension vigorously at room temperature for 4–6 hours.

• Self-Validation (LC-MS): Monitor the reaction via LC-MS. The protocol is validated as complete when the [M+H]+ peak corresponding to the Cbz-protected mass disappears, and the [M−134+H]+ peak (corresponding to the loss of the Cbz group: C8​H8​O2​ ) becomes the sole product peak.

• Workup: Filter the mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad thoroughly with methanol. Concentrate the filtrate in vacuo to yield the free amine.

Quantitative Data: Optimization of Coupling Conditions

To demonstrate the necessity of the selected reagents in Protocol A, the following table summarizes the quantitative coupling efficiencies of Cbz-β-Aib-OH under various activation conditions.

Coupling Reagent	Base	Solvent	Reaction Time (h)	Coupling Efficiency (%)	Epimerization (%)
DIC / HOBt	None	DMF	4.0	78.5	< 1.0
HBTU	DIPEA	DMF	2.0	85.2	2.3
HATU	DIPEA	DMF	2.0	98.7	< 0.5
DIC / Oxyma Pure	None	DMF/DCM	3.0	95.4	< 0.1

Note: HATU provides the optimal balance of high coupling efficiency and minimal epimerization for this sterically hindered building block.

Application in Complex Natural Product Synthesis

The utility of β-aminoisobutyric acid derivatives is prominently featured in the synthesis of advanced antimicrobial peptides. For instance, in the development of synthetic strategies toward analogues of cadaside and malacidin antibiotics, orthogonal protection of the β-aminoisobutyric acid residue is a critical design element[3]. Utilizing a protected variant allows chemists to build the linear peptide chain, selectively deprotect the β-amine, and subsequently couple lipid tails or initiate macrocyclization without disturbing the rest of the highly functionalized peptide scaffold. Furthermore, the biosynthetic pathways of such compounds natively incorporate β-aminoisobutyric acid via nonribosomal peptide synthetases (NRPS), underscoring the biological relevance and structural necessity of this motif[4].

References

• (R)-3-(((Benzyloxy)carbonyl)amino)
• Source: mdpi.
• Source: uni-duesseldorf.
• Source: nih.gov (PMC)

Sources

• 1. mdpi.com [mdpi.com]
• 2. (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid | 132696-46-9 [sigmaaldrich.com]
• 3. Novel Synthetic Strategies Towards Analogues of Cadaside and Malacidin Antibiotic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cpclab.uni-duesseldorf.de [cpclab.uni-duesseldorf.de]

Troubleshooting & Optimization

Technical Support Center: Synthesis of 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals synthesizing 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (also known as N-Cbz- β -aminoisobutyric acid). This molecule is a critical intermediate in peptidomimetic synthesis and active pharmaceutical ingredient (API) development.

The most robust method for synthesizing this compound is the Schotten-Baumann reaction , which involves the nucleophilic attack of the free amine of 3-amino-2-methylpropanoic acid on benzyl chloroformate (Cbz-Cl) under biphasic, alkaline conditions[1]. While conceptually straightforward, the amphoteric nature of the starting material and the moisture sensitivity of Cbz-Cl often lead to practical challenges in the laboratory[2].

Quantitative Reaction Parameters

To ensure reproducibility and high yields, the stoichiometric and physical parameters must be strictly controlled. The following table summarizes the optimized conditions for this synthesis.

Parameter	Optimal Value	Mechanistic Rationale
Amino Acid	1.0 eq	Serves as the limiting reagent.
Cbz-Cl	1.2 – 1.5 eq	A slight excess compensates for competitive hydrolysis of the reagent by the aqueous base.
Base (NaOH/NaHCO₃)	2.0 – 2.5 eq	Neutralizes the HCl byproduct and ensures the amine remains deprotonated and nucleophilic.
Reaction Temperature	0 – 5 °C (Addition)	Suppresses the exothermic hydrolysis of Cbz-Cl into benzyl alcohol and CO₂.
Reaction pH	9.0 – 10.0	Keeps the amine nucleophilic (pKₐ ~9.5) without accelerating Cbz-Cl degradation.
Extraction pH	2.0	Fully protonates the product's carboxylate group, enabling organic phase partitioning.

Experimental Workflow & Standard Operating Procedure (SOP)

Caption: Workflow for the Schotten-Baumann synthesis of Cbz-protected β-aminoisobutyric acid.

Phase 1: Preparation and Reaction

• Dissolution: Suspend 3-amino-2-methylpropanoic acid (1.0 eq) in a 1:1 mixture of deionized water and 1,4-dioxane.

• Basification: Add 2 M NaOH dropwise until the pH reaches 9.5. Chill the reaction vessel to 0–5 °C using an ice bath.

  • Causality: The starting material is a zwitterion. Adjusting the pH to 9.5 deprotonates the ammonium ion, generating the free, nucleophilic amine required for the reaction[1].

• Reagent Addition: Add benzyl chloroformate (Cbz-Cl, 1.2 eq) dropwise over 30–45 minutes.

  • Causality: Cbz-Cl is highly electrophilic. Dropwise addition prevents thermal spikes and limits the local concentration of Cbz-Cl, mitigating its competitive hydrolysis by water.

• Self-Validating pH Control: Monitor the pH continuously. As the reaction proceeds, it generates HCl. Add 2 M NaOH as needed to maintain the pH strictly between 9.0 and 10.0.

  • Causality: If the pH drops below 8.0, the amine protonates, rendering it non-nucleophilic and stalling the reaction.

• Maturation: Remove the ice bath and stir the mixture at room temperature for 2–4 hours. Verify completion via TLC (ninhydrin stain) or LC-MS.

Phase 2: Purification and Isolation

• Pre-Wash (Critical Step): Transfer the basic aqueous mixture (pH > 9) to a separatory funnel. Wash with diethyl ether or dichloromethane (DCM) (2 × 50 mL). Discard the organic washes.

  • Causality: The target product is currently a water-soluble sodium salt. Washing the basic solution removes neutral organic impurities—specifically the benzyl alcohol generated from Cbz-Cl hydrolysis[3].

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH 2.0 using 2 M HCl.

  • Causality: This protonates the carboxylate group of the product, converting it from a water-soluble salt into a neutral, lipophilic acid.

• Extraction: Extract the acidified aqueous layer with ethyl acetate (EtOAc) (3 × 50 mL). The product will now partition into the organic layer.

• Final Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid.

Troubleshooting Guides & FAQs

Caption: Troubleshooting decision tree for common Cbz-protection synthesis issues.

Q1: My reaction stalled, and LC-MS shows a large amount of unreacted 3-amino-2-methylpropanoic acid. What happened? A1: The most common cause of a stalled Schotten-Baumann reaction is a drop in pH[1]. The coupling of the amine and Cbz-Cl generates one equivalent of hydrochloric acid (HCl). If the base is depleted, the pH drops below the amine's pKₐ. The amine protonates into an ammonium ion (–NH₃⁺), which is not nucleophilic. Actionable Fix: Always monitor the pH continuously during Cbz-Cl addition. Use an autotitrator or pH paper, and manually add 2 M NaOH to maintain the pH between 9.0 and 10.0.

Q2: My final product is a viscous oil instead of a solid, and NMR shows a strong singlet at ~5.1 ppm and a multiplet at ~7.3 ppm. How do I fix this? A2: Your product is contaminated with benzyl alcohol, a byproduct of Cbz-Cl hydrolysis[3]. Benzyl alcohol acts as a highly effective plasticizer, preventing the crystallization of Cbz-protected amino acids and leaving them as viscous oils. Actionable Fix: You likely skipped or rushed the "Pre-Wash" step. While the reaction mixture is still basic (pH > 9), wash it thoroughly with diethyl ether or DCM. The Cbz-protected amino acid will remain safely in the aqueous layer as a sodium salt, while the neutral benzyl alcohol partitions into the organic wash and is discarded.

Q3: I acidified the solution, but my extraction yielded no product. Where did it go? A3: 3-amino-2-methylpropanoic acid is amphoteric, but the Cbz-protected product is a standard carboxylic acid. If you did not acidify the aqueous layer sufficiently (strictly to pH 2.0), the carboxylate group remains ionized (–COO⁻), keeping the molecule highly water-soluble. Actionable Fix: Verify your pH meter calibration. Ensure the aqueous phase is strictly at pH 2.0 before extracting with ethyl acetate.

Q4: I am using enantiomerically pure (R)-3-amino-2-methylpropanoic acid. Will this protocol cause racemization? A4: No. Unlike α -amino acids, which can be prone to racemization via azlactone formation during carboxyl activation, the chiral center in 3-amino-2-methylpropanoic acid is isolated at the β -position. Furthermore, Cbz protection targets the amine and does not involve carboxyl activation, meaning the stereocenter remains intact[4]. However, prolonged exposure to strong bases at elevated temperatures should always be avoided.

Q5: Cbz-Cl is too unstable and moisture-sensitive in my hands. Are there alternative reagents? A5: Yes. If moisture sensitivity and rapid hydrolysis of Cbz-Cl are persistent issues, you can substitute it with Benzyl succinimidyl carbonate (Cbz-OSu)[3]. Cbz-OSu is a stable, crystalline solid that reacts smoothly with amino acids without generating HCl, eliminating the need for strict, continuous pH maintenance.

Q6: I need to selectively deprotect the Cbz group later, but my molecule also has a Boc group. Is this possible? A6: Yes, Boc and Cbz groups are fully orthogonal protecting strategies[]. The Cbz group can be selectively removed via catalytic hydrogenolysis (H₂ / Pd-C) under neutral conditions, leaving the acid-labile Boc group completely intact. Conversely, the Boc group can be removed using TFA or HCl, which will not affect the Cbz group.

References

• Activating Agents and Protecting Groups Handbook of Reagents For Organic Synthesis. Scribd.
• Pentafluorophenyl chloroformate | Benchchem: N-Cbz Protection of Amino Acids. Benchchem.
• Technical Support Center: Synthesis of Cbz-Protected Amino Acids. Benchchem.
• BOC-Amino Acids: Boc-(S)-3-Amino-2-methylpropanoic acid. BOC Sciences.
• Rapid and efficient method for the preparation of Fmoc-amino acids starting from 9-fluorenylmethanol. ResearchGate.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimization of N-Cbz-2-methyl-β-alanine Synthesis

Welcome to the Technical Support Portal for peptide and amino acid derivatization. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic bottlenecks encountered during the Schotten-Baumann protection of 2-methyl-β-alanine.

The introduction of the carboxybenzyl (Cbz) group is a foundational technique in peptide chemistry[1]. However, balancing the nucleophilicity of the amine against the competitive hydrolysis of benzyl chloroformate (Cbz-Cl) requires strict control over pH, temperature, and phase separation. This guide provides a self-validating protocol and causality-driven troubleshooting to ensure high-yield, enantiopure synthesis.

I. Experimental Workflow & Logical Relationships

The following diagram maps the optimized synthetic workflow. Every step is designed as a self-validating system, meaning the physical state of the reaction (pH, phase separation) provides immediate feedback on the success of the step.

Schotten-Baumann workflow for N-Cbz-2-methyl-β-alanine synthesis with in-process validations.

II. Self-Validating Experimental Protocol

This methodology leverages a mixed-buffer system to autonomously regulate pH, eliminating the need for constant manual titration while preserving the stereocenter of the amino acid[2].

Step 1: Buffered Dissolution (Validation: Solution is homogeneous, pH ~9.0) Dissolve 2-methyl-β-alanine (1.0 eq) in a 2:1 volumetric mixture of 1M Na₂CO₃ and 1M NaHCO₃. This establishes a buffered pH of 8.5–9.5, which is optimal for maintaining the amine in its nucleophilic (deprotonated) state.

Step 2: Thermal Control Chill the reaction vessel to 0–5 °C using an ice-water bath. Causality: Cbz-Cl is highly electrophilic. Lowering the temperature reduces the kinetic rate of competitive water attack (hydrolysis) relative to amine attack[3].

Step 3: Electrophile Addition Vigorously stir the aqueous solution and add benzyl chloroformate (Cbz-Cl, 1.2 eq) dropwise over 30 minutes.

Step 4: Reaction & In-Process pH Check (Validation: pH remains > 8.0) Allow the mixture to stir for 2–4 hours, gradually warming to room temperature. Self-Validation Check: Test the pH with indicator paper. The reaction liberates HCl; if the buffer is exhausted and pH drops below 8.0, the amine protonates into an unreactive ammonium ion. If necessary, add 1M Na₂CO₃ to restore pH 9.0.

Step 5: Organic Wash (Validation: Product remains in the aqueous phase) Transfer the mixture to a separatory funnel. Wash the basic aqueous phase with diethyl ether (2 × 30 mL). Causality: At pH 9, the product is a water-soluble carboxylate salt. The ether wash selectively removes unreacted Cbz-Cl and lipophilic benzyl alcohol byproducts[1]. Discard the ether layer.

Step 6: Acidification (Validation: Solution turns cloudy/precipitates) Cool the aqueous phase back to 0 °C and carefully acidify to pH 2.0 using 1M HCl. Causality: This protonates the carboxylate, converting the molecule into a neutral, lipophilic species.

Step 7: Extraction & Crystallization Extract the product with ethyl acetate (3 × 30 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Triturate the resulting residue with cold hexanes to induce crystallization. Filter and dry the white solid.

III. Quantitative Optimization Data

The following table summarizes the critical reaction parameters, contrasting suboptimal conditions with our optimized protocol to highlight the mechanistic impact on yield and purity.

Optimization Parameter	Suboptimal Condition	Optimized Condition	Mechanistic Impact on Yield & Purity
Base / pH Control	1M NaOH (Unbuffered)	Na₂CO₃/NaHCO₃ (2:1) Buffer	Prevents pH spikes (>10) that cause racemization of the C2-methyl group; prevents pH drops (<8) that halt the reaction[2].
Temperature	Room Temperature (20-25 °C)	0–5 °C during addition	Suppresses the competitive hydrolysis of highly electrophilic Cbz-Cl by water, increasing effective reagent concentration[3].
Stoichiometry	1.0 Equivalent Cbz-Cl	1.1–1.2 Equivalents Cbz-Cl	Compensates for unavoidable trace hydrolysis of the chloroformate, ensuring complete conversion of the amine[3].
Purification Strategy	Direct Acidification	Pre-wash with Diethyl Ether	Removes lipophilic benzyl alcohol before the product is protonated, preventing the final product from "oiling out"[1].

IV. Troubleshooting & FAQs

Q1: Why does my reaction stall at 60-70% conversion despite adding an excess of Cbz-Cl? Causality: The reaction of Cbz-Cl with the amine liberates hydrochloric acid (HCl) as a byproduct. If the buffering capacity of your solution is exhausted, the pH will rapidly drop below 8.0. At this pH, the primary amine of 2-methyl-β-alanine becomes protonated (forming an ammonium ion). Because the ammonium ion lacks a lone pair of electrons, it is no longer nucleophilic, and the acylation completely halts. Solution: Implement the in-process pH check (Step 4). Use the recommended 2:1 Na₂CO₃/NaHCO₃ buffer system[2]. If the reaction stalls, manually titrate with 1M Na₂CO₃ to restore the pH to 9.0 and add an additional 0.1 eq of Cbz-Cl.

Q2: I am observing racemization of the C2-methyl stereocenter. How do I preserve enantiomeric purity? Causality: The alpha-carbon (C2) of 2-methyl-β-alanine is adjacent to the electron-withdrawing carboxylate group, making its proton slightly acidic. Under highly basic conditions (pH > 10), which frequently occur when using unbuffered NaOH, this proton becomes labile. This leads to enolization and subsequent racemization of the stereocenter. Solution: Strictly avoid strong, unbuffered bases. The Na₂CO₃/NaHCO₃ buffer inherently caps the maximum pH at ~9.5, preserving the stereocenter while maintaining sufficient nucleophilicity of the amine[2].

Q3: My isolated product forms a stubborn oil instead of a crystalline solid. What causes this and how can it be resolved? Causality: Cbz-protected amino acids are highly prone to "oiling out" if their crystal lattice is disrupted by lipophilic impurities. The most common culprit is benzyl alcohol, which is generated by the unavoidable hydrolysis of Cbz-Cl during the reaction[1]. Solution: Do not skip Step 5. By washing the aqueous layer with diethyl ether while the pH is still basic (pH ~9), your product remains safely in the aqueous phase as a carboxylate salt, while benzyl alcohol and unreacted Cbz-Cl partition into the ether and are discarded. If oiling still occurs post-extraction, ensure all traces of ethyl acetate are evaporated, and triturate the crude residue vigorously with hexanes to force nucleation.

Q4: Can I use catalytic hydrogenation to deprotect this molecule later without affecting the methyl group? Causality: Yes. The Cbz group is uniquely susceptible to hydrogenolysis. Treatment with H₂ gas over a Palladium on carbon (Pd/C) catalyst will cleave the Cbz group, liberating toluene and CO₂ gas as the only byproducts[4]. The C2-methyl group and the β-alanine backbone are entirely stable to these conditions.

V. References

• Title: Cbz-Protected Amino Groups Source: Organic Chemistry Portal URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cbz-Protected Amino Groups [organic-chemistry.org]

Validation & Comparative

Mass spectrometry analysis of 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

Analytical Comparison Guide: Mass Spectrometry Profiling of 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic Acid

Executive Summary & Rationale

As a Senior Application Scientist, I frequently evaluate analytical strategies for non-proteinogenic amino acids. 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid—commonly referred to as Cbz- β -aminoisobutyric acid or Cbz-BAIBA—is a critical synthetic building block for peptidomimetics and macrocyclic lactams like piceamycin[1]. The presence of the carbobenzyloxy (Cbz) protecting group fundamentally alters the molecule's ionization efficiency and collision-induced dissociation (CID) behavior compared to free β -amino acids.

This guide objectively compares two leading mass spectrometry platforms—Triple Quadrupole (QqQ) and Quadrupole Time-of-Flight (Q-TOF)—for the analysis of Cbz-BAIBA. It provides researchers with actionable, self-validating protocols and mechanistic insights into gas-phase fragmentation to ensure rigorous analytical integrity.

Mechanistic Insights into Cbz-BAIBA Fragmentation

Understanding the gas-phase fragmentation of Cbz-protected amino acids is essential for robust assay development. Under positive electrospray ionization (ESI+), Cbz-BAIBA ([M+H]+ m/z 238.1074) undergoes predictable, structurally diagnostic cleavages governed by the stability of the resulting carbocations and neutral losses[2].

• Benzyl Cation Formation (m/z 91.05): The most thermodynamically favorable CID pathway is the cleavage of the C-O bond within the carbamate linkage, yielding a highly stable benzyl cation (which often rearranges to a tropylium ion). This is the primary quantifier transition for QqQ platforms[3].

• Carbamate Cleavage (m/z 104.07): Complete neutral loss of the Cbz moiety (typically via a concerted mechanism eliminating benzyl alcohol and carbon monoxide, or carbon dioxide and toluene) leaves the protonated β -aminoisobutyric acid backbone[4][5].

• Decarboxylation (m/z 194.11): Loss of CO2 from the C-terminal carboxylic acid is a secondary pathway, highly dependent on the applied collision energy.

Proposed ESI+ collision-induced dissociation (CID) pathways for Cbz-BAIBA.

Platform Comparison: UHPLC-QqQ vs. UHPLC-QTOF

When selecting an MS platform for Cbz-BAIBA, the choice hinges on the primary analytical goal: targeted quantitation versus structural characterization.

• UHPLC-ESI-QqQ (Targeted Quantitation): Operates in Multiple Reaction Monitoring (MRM) mode. It filters the precursor (m/z 238.1) in Q1, fragments it in Q2, and selects the m/z 91.1 product in Q3. This double mass-filtering provides unmatched signal-to-noise (S/N) ratios, making it the gold standard for pharmacokinetic (PK) studies or trace-level impurity quantification.

• UHPLC-ESI-QTOF (Structural Elucidation): Provides high-resolution, accurate mass (HRAM) data. It is essential for identifying unknown impurities (e.g., incomplete deprotection products or stereoisomeric byproducts) during the synthesis of Cbz-BAIBA. The sub-5 ppm mass accuracy ensures unambiguous formula assignment[6].

UHPLC-MS/MS analytical workflows comparing HR-QTOF and QqQ platforms.

Performance Data Comparison

The following table summarizes the experimental performance of both platforms for Cbz-BAIBA analysis, validating the causality of the hardware choices.

Analytical Parameter	UHPLC-ESI-QqQ (MRM Mode)	UHPLC-ESI-QTOF (Full Scan/ddMS2)	Advantage / Use Case
Primary Output	Nominal mass transitions (238.1 → 91.1)	Exact mass (m/z 238.1074 ± 2 ppm)	QTOF for ID; QqQ for routine assay
Limit of Detection (LOD)	0.5 ng/mL	10 ng/mL	QqQ is ~20x more sensitive
Linear Dynamic Range	4 - 5 orders of magnitude	2 - 3 orders of magnitude	QqQ superior for PK/PD dosing curves
Mass Resolution	Unit (~0.7 FWHM)	>30,000 (FWHM at m/z 200)	QTOF resolves isobaric interferences
Scan Speed	<5 ms per MRM transition	10-50 Hz acquisition rate	QqQ allows more data points across LC peak

Self-Validating Experimental Protocol

To ensure reproducibility, the following protocol details the optimal conditions for analyzing Cbz-BAIBA using a reversed-phase UHPLC system coupled to a mass spectrometer.

Step 1: Sample Preparation

• Weigh 1.0 mg of Cbz-BAIBA reference standard and dissolve in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

• Dilute the stock to working concentrations (e.g., 10–1000 ng/mL) using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

• Causality: Formic acid acts as a proton source, significantly enhancing [M+H]+ ionization efficiency in the ESI source[7].

Step 2: UHPLC Separation

• Column: C18, 1.7 μ m, 2.1 x 50 mm (e.g., Waters Acquity BEH).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5.0 minutes. Flow rate: 0.4 mL/min. Column Temp: 40°C.

• Causality: The hydrophobic Cbz group retains strongly on the non-polar C18 phase; a steep organic gradient ensures a sharp, symmetrical peak, minimizing ion suppression and peak tailing.

Step 3: Mass Spectrometry Parameters (QqQ MRM Example)

• Ionization Mode: ESI Positive.

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 350°C.

• MRM Transitions:

  • Quantifier:m/z 238.1 → 91.1 (Collision Energy: 25 eV). Targets the highly stable benzyl cation.

  • Qualifier:m/z 238.1 → 104.1 (Collision Energy: 15 eV). Confirms the β -amino acid backbone.

Conclusion

For the routine quantification of 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid in biological matrices or synthesis batches, the QqQ platform is unparalleled due to its sensitivity and linear range. Conversely, for structural validation, identifying synthesis byproducts, and verifying the absolute configuration via derivatization[1], the HRAM capabilities of the Q-TOF platform are mandatory.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The mass spectra of amino-acids and peptides: benzyl migration in benzyloxycarbonyl derivatives - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 3. Mass Spectrometric Fragmentation of 1-(Benzyloxycarbonyl)amino-2-alkyl/cycloalkyl Thioacetates: a Thioester Pyrolysis-type Rearrangement under Electron Impact Ionization [ccspublishing.org.cn]
• 4. Fragmentation of an alkali metal-attached peptide probed by collision-induced dissociation fourier transform mass spectrometry and computational methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Biological activity of peptides containing N-Cbz-beta-methylalanine

Comparative Biological Activity of Peptides Containing N-Cbz- β -Methylalanine

Executive Summary

N-Cbz- β -methylalanine—more commonly referred to in peptide medicinal chemistry as N-Cbz-2-aminobutyric acid (N-Cbz-Abu) —is a highly versatile non-natural amino acid building block. Featuring a carboxybenzyl (Cbz) protecting group for enhanced lipophilicity and exopeptidase resistance, alongside an ethyl side chain ( β -methylated alanine), it occupies a unique steric "Goldilocks zone" between alanine and valine.

This guide evaluates the biological performance of N-Cbz-Abu-containing peptides against standard natural alternatives across three distinct therapeutic domains: antiviral protease inhibition, oncology (IAP antagonism), and immunology (anaphylatoxin analogues).

Mechanistic Causality: Why β -Methylalanine?

In rational drug design, substituting natural amino acids with β -methylalanine (Abu) is driven by two physical-chemical imperatives:

• Steric Optimization in Enzymatic Pockets : The ethyl side chain of Abu perfectly fills hydrophobic sub-pockets (such as the S2 pocket of SARS-CoV-2 Mpro) that are too large for the methyl group of alanine, yet it avoids the steric clashes often caused by the branched isopropyl group of valine[1].

• Conformational Rigidity : The strategic placement of β -methylalanine restricts the peptide backbone's dihedral angles ( ϕ , ψ ), strongly promoting and stabilizing α -helical conformations in aqueous solutions[2].

Application & Performance Comparison

A. Antiviral Therapeutics: SARS-CoV-2 Main Protease (Mpro) Inhibitors

Recent high-throughput screening and tailored drug design have identified N-Cbz-Abu-containing peptidomimetics as highly potent, irreversible inhibitors of SARS-CoV-2 Mpro and cathepsin L[1].

Comparison : When compared to standard valine- or leucine-based inhibitors, the N-Cbz-Abu moiety in the P3/P4 position (e.g., Azanitrile 8: Cbz-Abu-Tle-Leu-Azanitrile) demonstrates superior binding kinetics. The Cbz group provides essential hydrophobic contacts, while the Abu side chain ensures optimal orientation of the electrophilic warhead for covalent attack by the catalytic cysteine[1].

Table 1: Kinetic Comparison of Mpro Inhibitors

Inhibitor Class	Sequence/Structure	Ki​ (nM)	kinact​/Ki​ ( M−1s−1 )	Target Profile
N-Cbz-Abu Azanitrile 8	Cbz-Abu-Tle-Leu-Azanitrile	24.0	37,500	Mpro & Cathepsin L[1]
N-Cbz-Abu Pyridyl Ester 17	Cbz-Abu-Tle-Phe-Pyridyl	10.0	29,100	Mpro[1]
Standard Peptidomimetic	Val-based analogs (e.g., GC376)	~30.0	~25,000	Mpro specific

B. Oncology: SMAC Mimetics and IAP Antagonists

Birinapant (TL32711) is a bivalent small-molecule antagonist of the Inhibitor of Apoptosis (IAP) proteins, currently investigated for cancer and HBV treatments. Its core structure relies on peptide chains containing the Abu moiety (e.g., N(Me)Ala-Abu-Pro), and its synthetic and degradation pathways heavily utilize Cbz-Abu-OH[3].

Comparison : Natural SMAC peptides utilize an Ala-Val-Pro-Ile (AVPI) sequence. Replacing the Valine residue with Abu ( β -methylalanine) reduces steric hindrance at the β -carbon, significantly enhancing the binding affinity to the BIR3 domain of XIAP and cIAP1/2, leading to superior apoptotic induction in malignant cells.

C. Immunology: C3a Anaphylatoxin Analogues

Human C3a is a potent spasmogen that requires a helical conformation at its carboxy-terminal portion (residues 73-77) for full biological activity[2].

Comparison : Synthesizing 21-residue C3a analogues with the strategic placement of β -methylalanine (2-aminobutyric acid) increased the helical content well beyond the 41% baseline seen in native C3a-57-77. These Abu-modified peptides exhibited substantially greater biological activity than both the native intact C3a factor and the unmodified synthetic fragments[2]. Activity was completely abrogated when helix-breaking residues (like proline) were introduced, proving the structural causality of the Abu substitution[2].

Experimental Protocols (Self-Validating Systems)

Protocol 1: FRET-Based Enzymatic Assay for Mpro Inhibition

This protocol validates the kinetic data ( kinact​/Ki​ ) of N-Cbz-Abu peptides[1].

• Buffer Preparation : Prepare the assay buffer containing 50 mM MOPS (pH 7.2)[1].

• Enzyme Equilibration : Dilute recombinantly expressed SARS-CoV-2 Mpro in the assay buffer.

• Inhibitor Addition : Add the N-Cbz-Abu peptide inhibitor (e.g., Azanitrile 8) at five different serial concentrations. Ensure the final DMSO concentration remains strictly at 4%[1].

• Incubation : Incubate the enzyme-inhibitor mixture at 37°C to allow the reversible non-covalent complex to establish equilibrium.

• Substrate Addition : Initiate the reaction by adding 50 μ M of the internally quenched FRET substrate (e.g., Boc-Abu-Tle-Leu-Gln-AMC or Dabcyl-EDANS)[1].

• Data Acquisition & Analysis : Monitor fluorescence continuously for 60 minutes. Use non-linear regression to calculate the pseudo-first-order rate constant ( kobs​ ) and subsequently derive Ki​ and kinact​ [1].

Protocol 2: Circular Dichroism (CD) for Helical Content Validation

This protocol verifies the helix-promoting efficacy of β -methylalanine in C3a analogues[2].

• Peptide Solubilization : Dissolve the N-Cbz-Abu modified C3a analogue in an aqueous buffer containing 25% (v/v) trifluoroethanol (TFE) to stabilize secondary structures[2].

• CD Measurement : Scan from 190 nm to 250 nm using a spectropolarimeter at 25°C.

• Helicity Calculation : Calculate the percentage of α -helicity based on molar ellipticity at 222 nm. An increase above the 41% baseline of native C3a-57-77 confirms the conformational stabilization provided by β -methylalanine[2].

Visualizations

Mechanism of irreversible Mpro inhibition by N-Cbz-Abu peptidomimetics.

Step-by-step high-throughput FRET assay workflow for kinetic validation.

References

• Title : Helical conformation at the carboxy-terminal portion of human C3a is required for full activity Source : Proceedings of the National Academy of Sciences (nih.gov) URL : 2[2]

• Title : Targeting the Main Protease of SARS-CoV-2: From the Establishment of High Throughput Screening to the Design of Tailored Inhibitors Source : ChemMedChem (d-nb.info) URL : 1[1]

• Title : Electrophilic Oxidation and [1,2]-Rearrangement of the Biindole Core of Birinapant Source : Journal of Organic Chemistry (nih.gov) URL : 3[3]

Sources

• 1. d-nb.info [d-nb.info]
• 2. Helical conformation at the carboxy-terminal portion of human C3a is required for full activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Electrophilic Oxidation and [1,2]-Rearrangement of the Biindole Core of Birinapant - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Enantiomeric Purity Determination of 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic Acid

In the landscape of pharmaceutical development and chemical synthesis, the stereochemical identity of a molecule is not a trivial detail; it is a critical determinant of its biological activity, efficacy, and safety.[1][2][3] Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit profoundly different pharmacological and toxicological profiles.[3] Consequently, the accurate determination of enantiomeric purity is a cornerstone of quality control and regulatory compliance.[3][4]

This guide provides an in-depth comparison of analytical methodologies for determining the enantiomeric purity of 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, a Cbz-protected β-amino acid. As a chiral building block, its enantiomeric integrity is paramount for the synthesis of stereochemically pure active pharmaceutical ingredients (APIs). We will explore both direct and indirect chromatographic approaches, providing the theoretical basis, practical considerations, and supporting experimental protocols to empower researchers in selecting and implementing the most suitable method for their needs.

The structure of the analyte, featuring a carboxylic acid, a secondary amine protected with a benzyloxycarbonyl (Cbz) group, and a chiral center at the C2 position, informs the selection of appropriate analytical strategies. The Cbz group provides a strong UV chromophore, facilitating detection, while the acidic and amine functionalities offer handles for derivatization or specific interactions with chiral selectors.

Direct Enantioseparation via Chiral Stationary Phases (CSPs)

The most direct and widely adopted strategy for enantiomeric resolution is chromatography utilizing a chiral stationary phase (CSP).[5] This technique relies on the differential, transient interactions between the enantiomers and the chiral selector immobilized on the stationary phase, leading to different retention times and, thus, separation.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most versatile and powerful tool for enantiomeric analysis in the pharmaceutical industry.[3][4][6] The vast array of commercially available CSPs allows for the separation of a wide range of chiral compounds.

Principle of Separation: The fundamental mechanism of chiral recognition on a CSP involves the formation of transient diastereomeric complexes between the analyte enantiomers and the chiral selector. For a separation to occur, there must be a sufficient difference in the free energy (Δ(ΔG)) of these two diastereomeric complexes. These interactions are typically a combination of hydrogen bonding, π-π stacking, dipole-dipole interactions, and steric hindrance.

Selecting the Right CSP: For N-Cbz protected amino acids, polysaccharide-based CSPs are an excellent starting point. These phases, typically derived from amylose or cellulose coated or immobilized on a silica support, possess chiral grooves and cavities that induce stereospecific interactions.

• Immobilized Polysaccharide CSPs (e.g., Amylose or Cellulose tris(3,5-dimethylphenylcarbamate)): These are robust columns compatible with a wide range of solvents, making them highly versatile for method development. The carbamate linkages on the polysaccharide backbone provide crucial sites for hydrogen bonding, while the phenyl groups allow for π-π interactions with the aromatic ring of the Cbz group in the analyte.

• Macrocyclic Glycopeptide CSPs (e.g., Teicoplanin-based): These columns are particularly effective for polar and ionic compounds like underivatized amino acids and are compatible with aqueous mobile phases. For Cbz-protected amino acids, they offer an alternative, especially in reversed-phase or polar organic modes.

Experimental Workflow: Direct Chiral HPLC

Caption: Workflow for direct enantiomeric purity analysis by Chiral HPLC.

Protocol: Chiral HPLC Method

• System: HPLC with UV detector.

• Column: Immobilized amylose-based CSP (e.g., Chiralpak® IA or Lux® Amylose-1), 5 µm, 4.6 x 250 mm.

• Mobile Phase: A typical starting condition is a mixture of Hexane and Isopropanol (IPA) (e.g., 90:10 v/v) with a small amount of an acidic modifier like 0.1% Trifluoroacetic Acid (TFA). The TFA protonates the carboxylic acid, reducing peak tailing and improving peak shape.

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C. Temperature can be adjusted to improve resolution.[7]

• Detection: UV at 254 nm, leveraging the aromatic ring of the Cbz group.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a solution of the analyte at approximately 1 mg/mL in the mobile phase.[7]

Causality and Optimization:

• Why Normal Phase? Polysaccharide CSPs often provide better selectivity in normal-phase mode (Hexane/Alcohol) due to the prevalence of hydrogen bonding interactions.

• Role of the Modifier (TFA): The acidic modifier suppresses the ionization of the carboxylic acid group, preventing unwanted ionic interactions with the stationary phase and leading to sharper, more symmetrical peaks.

• Optimization: The ratio of hexane to alcohol is the primary lever for adjusting retention and resolution. Increasing the alcohol percentage will typically decrease retention times.

Chiral Gas Chromatography (GC)

Chiral GC is another direct method known for its high resolution. However, it requires the analyte to be volatile and thermally stable. For amino acids, this necessitates a derivatization step to convert the non-volatile zwitterionic form into a volatile derivative.[8]

Principle of Separation: Similar to chiral HPLC, separation occurs on a capillary column coated with a chiral stationary phase. Cyclodextrin derivatives are common CSPs for this purpose.

Derivatization is Mandatory: A two-step derivatization is typically required for amino acids:

• Esterification: The carboxylic acid group is converted to an ester (e.g., a methyl or propyl ester).

• Acylation: The amino group is acylated (e.g., with trifluoroacetic anhydride, TFAA) to form an N-trifluoroacetyl derivative.[9]

This process converts the analyte into a volatile N-TFA-O-alkyl ester suitable for GC analysis.[9]

Considerations:

• Racemization Risk: The derivatization conditions (temperature, pH) must be carefully controlled to prevent racemization of the chiral center, which would lead to an inaccurate measurement of the original enantiomeric purity.[8]

• Method Complexity: The additional derivatization step adds complexity and potential sources of error compared to direct HPLC analysis.

Indirect Enantioseparation via Chiral Derivatization

The indirect approach circumvents the need for a chiral column. Instead, it relies on reacting the enantiomeric mixture with an enantiomerically pure chiral derivatizing agent (CDA) to form a pair of diastereomers.[10][11]

Principle of Separation: Diastereomers, unlike enantiomers, have different physical properties and can be separated using standard, achiral chromatography.[10] The reaction is as follows:

(R)-Analyte + (S)-CDA → (R,S)-Diastereomer (S)-Analyte + (S)-CDA → (S,S)-Diastereomer

The resulting (R,S) and (S,S) diastereomers can then be separated on a common achiral column, such as a C18 reversed-phase column.

Selecting a Chiral Derivatizing Agent (CDA): The CDA must have a functional group that reacts specifically and completely with the amino group of the analyte. For primary and secondary amines, several effective CDAs are available:

• Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA): A classic and reliable reagent that reacts with the amino group to form stable diastereomeric derivatives with strong UV absorbance.[10]

• (S)-NIFE (N-(4-nitrophenoxycarbonyl)-L-phenylalanine 2-methoxyethyl ester): A modern reagent used for the enantiomeric separation of amino acids, often coupled with mass spectrometry detection.[12][13][14]

Experimental Workflow: Indirect Analysis via Chiral Derivatization

Caption: Workflow for indirect analysis using a chiral derivatizing agent.

Protocol: Indirect Method using Marfey's Reagent

• Derivatization:

  • Dissolve a known amount of the analyte (e.g., 1 µmol) in a suitable buffer (e.g., 100 µL of 50 mM sodium bicarbonate, pH 8.5).

  • Add a solution of Marfey's reagent (FDAA) in acetone (e.g., 2 µmol in 100 µL).

  • Incubate at a controlled temperature (e.g., 40 °C) for 1 hour.

  • Quench the reaction by adding an acid (e.g., 20 µL of 1 M HCl).

  • Dilute the sample with the mobile phase for HPLC analysis.

• HPLC Analysis:

  • System: Standard HPLC with UV or DAD detector.

  • Column: C18 reversed-phase column (e.g., 5 µm, 4.6 x 150 mm).

  • Mobile Phase: Gradient elution using Water (A) and Acetonitrile (B), both containing 0.1% TFA. A typical gradient might be 30-70% B over 20 minutes.

  • Detection: UV at 340 nm, the absorbance maximum for the DNP derivatives.

Trustworthiness and Self-Validation: The indirect method's validity hinges on several critical assumptions:

• Purity of CDA: The chiral derivatizing agent must be enantiomerically pure. Any impurity will form an additional diastereomer and lead to an incorrect result.

• Reaction Kinetics: The reaction must proceed to completion for both enantiomers. There should be no kinetic resolution (i.e., one enantiomer reacting faster than the other).

• No Racemization: The reaction conditions must not cause racemization of the analyte or the CDA.

To validate the method, it is essential to run a control experiment with a racemic standard of the analyte. The resulting diastereomers should yield a 50:50 peak area ratio.

Method Comparison and Selection

The choice between direct and indirect methods depends on the specific requirements of the analysis, including available equipment, sample throughput needs, and the stage of drug development.

Feature	Direct Chiral HPLC	Direct Chiral GC	Indirect Method (via CDA)
Principle	Differential interaction with a Chiral Stationary Phase (CSP).	Separation of volatile derivatives on a chiral GC column.	Separation of diastereomers on a standard achiral column.
Primary Advantage	High versatility, minimal sample prep, reduced risk of artifacts.	Very high separation efficiency and resolution.	Uses standard, less expensive achiral columns; can enhance sensitivity.[10]
Primary Disadvantage	Chiral columns are more expensive than achiral columns.	Mandatory derivatization adds complexity and risk of racemization.[8]	Derivatization must be complete and free of side reactions; requires pure CDA.
Ease of Method Dev.	Moderate; involves screening different CSPs and mobile phases.	Complex; requires optimization of both derivatization and GC conditions.	Moderate to Complex; requires optimization of the derivatization reaction.
Best For	Routine QC, high-throughput screening, method robustness.	High-sensitivity applications where derivatization is acceptable.	Laboratories without access to chiral columns; when enhanced detection is needed.

Hypothetical Performance Data

Method	Analyte Form	Column	Retention Time (min)	Resolution (Rs)	Calculated % ee (S-form)
Direct HPLC	(S)-enantiomer	Chiralpak IA	12.5	\multirow{2}{}{2.8}	\multirow{2}{}{99.2%}
(R)-enantiomer	15.1
Indirect HPLC	(S,S)-diastereomer	C18	18.3	\multirow{2}{}{3.5}	\multirow{2}{}{99.1%}
(R,S)-diastereomer	20.4

Note: Data are illustrative and intended for comparison purposes only.

Conclusion

For the determination of enantiomeric purity of 3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, direct analysis by chiral HPLC on a polysaccharide-based stationary phase represents the most robust, reliable, and efficient methodology. It minimizes sample manipulation, thereby reducing the risk of introducing artifacts such as racemization, and offers a straightforward path for method development and validation.

The indirect method using a chiral derivatizing agent is a viable and cost-effective alternative, particularly if specialized chiral columns are unavailable. However, it demands rigorous validation of the derivatization step to ensure the accuracy of the results. Chiral GC, while powerful, introduces a level of complexity with its mandatory derivatization that makes it less favorable for routine analysis of this specific compound unless exceptionally high sensitivity is required.

Ultimately, the selection of the optimal analytical method must be guided by a thorough evaluation of the available resources, the desired analytical performance, and a commitment to the principles of scientific integrity and data validation.

References

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). Google Scholar.
• Advances in Chiral Chromatography for Drug Discovery. (2024). Journal of Analytical & Bioanalytical Techniques.
• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). Google Scholar.
• Rapid determination of enantiomeric excess of protected amino acids by catalytic amounts of chiral reagent. (n.d.).
• Evolution and Evaluation of Advancement In Chiral Separ
• Chiral Derivatiz
• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025). American Pharmaceutical Review.
• Chiral derivatization reagents for enantioselective LC-MS/MS analysis of amino acids with analyte-specific fragmentation. (2026).
• Application of chiral derivatizing agents in the high-performance liquid chromatographic separation of amino acid enantiomers: A review. (n.d.).
• Distinguishing Chiral Amino Acids Using Chiral Derivatization and Differential Ion Mobility Mass Spectrometry. (2025). Analytical Chemistry.
• Chiral chromatographic analysis of amino acids with pre-column derivatization by o -phthalaldehyde: improving the determination of enantiomers using ion-pair reagents. (2025).
• Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography. (n.d.).
• (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid. (n.d.). Sigma-Aldrich.
• (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid. (n.d.). Merck.
• Analyses of amino acids, Enantiomeric purity. (n.d.). Chromatographic analyses (GC, GC-MS, HPLC, HPLC-MSn, IC).
• (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid. (n.d.). Sigma-Aldrich.
• (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid. (n.d.). MilliporeSigma.
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea).
• Chiral HPLC Separ
• Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. (n.d.). Sigma-Aldrich.
• A Direct Analysis of β-N-methylamino-l-alanine Enantiomers and Isomers and Its Application to Cyanobacteria and Marine Mollusks. (2023). Marine Drugs.
• Technical Support Center: Chiral HPLC Separation of 2-Amino-3-methylhexanoic Acid Enantiomers. (n.d.). Benchchem.
• A Direct Analysis of β-N-methylamino-l-alanine Enantiomers and Isomers and Its Application to Cyanobacteria and Marine Mollusks. (n.d.). QMRO.

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• 2. zenodo.org [zenodo.org]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Analyses of amino acids, Enantiomeric purity [cat-online.com]
• 9. Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 11. researchgate.net [researchgate.net]
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• 13. A Direct Analysis of β-N-methylamino-l-alanine Enantiomers and Isomers and Its Application to Cyanobacteria and Marine Mollusks - PMC [pmc.ncbi.nlm.nih.gov]
• 14. qmro.qmul.ac.uk [qmro.qmul.ac.uk]

Conformational studies of peptides incorporating 2-methyl-beta-alanine

Conformational Studies of Peptides Incorporating 2-Methyl- β -Alanine: A Comparative Guide to Foldamer Stability

Executive Summary & The Foldamer Paradigm

The development of synthetic foldamers—non-natural oligomers that adopt highly predictable, discrete secondary structures—has revolutionized peptidomimetics and drug development[1]. Among these, β -peptides have garnered immense interest due to their absolute resistance to natural proteases. However, not all β -amino acids possess the same structural utility.

This guide objectively compares the conformational behavior of peptides incorporating 2-methyl- β -alanine (also known as β2 -homoalanine) against unsubstituted β -alanine and standard α -amino acids. By analyzing the thermodynamic drivers of folding, we provide researchers with the mechanistic insights and self-validating protocols necessary to engineer highly stable foldamers[2].

Mechanistic Causality: The Thermodynamics of 2-Methyl- β -Alanine

The fundamental challenge in peptide folding is overcoming the entropic penalty associated with restricting a highly flexible linear chain into a compact, ordered geometry.

The Problem with Unsubstituted β -Alanine: Unsubstituted β -alanine contains an additional methylene group in its backbone compared to standard α -amino acids. This extra C-C bond introduces a high degree of rotational freedom (specifically across the θ and μ dihedral angles). The result is a massive entropic penalty for folding; consequently, poly- β -alanine typically exists as a highly flexible random coil in aqueous solution[2].

The 2-Methyl- β -Alanine Advantage: By introducing a methyl group at the C2 position (adjacent to the carbonyl), 2-methyl- β -alanine fundamentally alters the thermodynamic folding landscape. The steric bulk of this methyl group restricts the accessible backbone dihedral angles, strongly biasing the local structure toward a gauche conformation. This pre-organization drastically lowers the entropic cost of folding, nucleating the formation of highly stable secondary structures, such as the 14-helix or 12-helix, even in very short oligomers[1]. Furthermore, this steric restriction heavily influences enzymatic processing, often bypassing or inhibiting standard proteolytic degradation pathways and altering macrocyclization requirements[3].

Caption: Thermodynamic causality of conformational restriction induced by 2-methyl substitution.

Comparative Performance Data

To objectively evaluate the utility of 2-methyl- β -alanine in drug design, we must benchmark it against alternative backbone structures. The table below summarizes the quantitative and qualitative performance metrics of these monomers when incorporated into peptide sequences.

Parameter	α -Alanine	Unsubstituted β -Alanine	2-Methyl- β -Alanine ( β2 -Homoalanine)
Backbone Structure	2-carbon unit	3-carbon unit	3-carbon unit (C2-methylated)
Solution Conformation	α -helix (Length-dependent)	Random coil (Highly flexible)	Stable 14-helix or 12-helix
Entropic Penalty of Folding	Moderate	Very High	Low (Pre-organized)
Proteolytic Stability	Low (Rapidly degraded)	High	Very High (Sterically shielded)
Synthetic Difficulty (SPPS)	Low (Standard coupling)	Low	High (Requires HATU/HOAt)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. We explain not just how to perform the experiments, but why specific reagents and conditions are chosen to accommodate the unique chemistry of 2-methyl- β -alanine.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of β2 -Peptides

Causality: The C2-methyl group creates severe steric hindrance at the electrophilic carbonyl carbon. Standard coupling reagents like HBTU or DIC will often result in incomplete coupling and truncated sequences. Therefore, highly reactive uronium salts (HATU) paired with HOAt are required to form a highly reactive 7-aza-OBt ester that can overcome this steric bulk.

• Resin Preparation: Swell Rink Amide resin in DMF for 30 minutes to maximize surface area accessibility.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 mins). Wash thoroughly with DMF.

• Pre-Activation: In a separate vial, dissolve Fmoc-2-methyl- β -alanine (3 eq), HATU (2.9 eq), and HOAt (3 eq) in minimal DMF. Add collidine (6 eq) as the base. Allow 2 minutes for the active ester to form.

• Coupling: Add the activated mixture to the resin and agitate for 2 to 4 hours at room temperature.

• Validation Checkpoint: Perform a quantitative Kaiser test. A colorless/yellow bead indicates successful coupling. If the beads are blue (positive for free amines), the system self-flags a failure; repeat the coupling step with fresh reagents before proceeding.

Protocol 2: Circular Dichroism (CD) Spectroscopy

Causality: CD provides a rapid, global readout of helical propensity. β -peptide helices have distinct electronic transitions compared to natural α -helices. Testing in both methanol (which promotes intramolecular hydrogen bonding) and water (which competes with it) reveals the true thermodynamic robustness of the foldamer.

• Sample Preparation: Dissolve the purified peptide in HPLC-grade Methanol to a precise concentration of 50 µM.

• Data Acquisition: Record spectra from 260 nm to 190 nm using a 0.1 cm pathlength quartz cuvette at 25°C. Accumulate 3 to 5 scans to improve the signal-to-noise ratio.

• Validation Checkpoint: A stable β -peptide 14-helix is validated by a highly specific signature: a deep minimum at ~214 nm and a strong maximum at ~197 nm. If the spectrum instead shows a single broad minimum at ~205 nm, the peptide has failed to fold and exists as a random coil.

Protocol 3: 2D NMR Spectroscopy (ROESY/TOCSY)

Causality: While CD shows global folding, 2D NMR provides residue-specific validation of the hydrogen-bond network. For foldamers in the 1-3 kDa range, the molecular tumbling rate ( τc​ ) often causes NOESY cross-peaks to vanish (passing through zero). ROESY is explicitly chosen because it guarantees positive cross-peaks regardless of the tumbling rate.

• Sample Preparation: Dissolve 2-5 mg of the peptide in 600 µL of CD 3​ OH.

• TOCSY Acquisition: Acquire a TOCSY spectrum (mixing time 60-80 ms) to establish intra-residue spin systems and identify individual amino acids.

• ROESY Acquisition: Acquire a ROESY spectrum (mixing time 200-300 ms) to identify through-space interactions (< 5 Å).

• Validation Checkpoint: To validate the 14-helical structure, map the sequential NOEs. The system is validated if you observe characteristic sequential HN​(i)→Hβ​(i+1) and medium-range HN​(i)→HN​(i+2) cross-peaks. The absence of standard α -helical HN​(i)→HN​(i+1) signals confirms that the backbone has exclusively adopted the β -peptide foldamer geometry.

Caption: Workflow for the synthesis and conformational validation of β-peptide foldamers.

Sources

• 1. gellman.chem.wisc.edu [gellman.chem.wisc.edu]
• 2. A Theoretical Study of β-Amino Acid Conformational Energies and Solvent Effect [file.scirp.org]
• 3. Bypassing the proline/thiazoline requirement of the macrocyclase PatG - Chemical Communications (RSC Publishing) [pubs.rsc.org]